4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• CAS: 128376-64-7

Core Science & Biosynthesis

In-Depth Technical Guide to the Physical Properties of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key building block in organic synthesis, particularly in the development of novel pharmaceuticals and materials. This document is intended to serve as a valuable resource for laboratory researchers and professionals in the field of drug development.

Core Physical Properties

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, also known as 4-formylphenylboronic acid pinacol ester, is a white to light yellow crystalline powder at room temperature.[1] Its chemical structure combines a benzaldehyde moiety with a pinacol boronic ester, rendering it a versatile intermediate for various chemical transformations.

Data Presentation: Summary of Physical Properties

The following table summarizes the key physical and chemical properties of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₇BO₃	[1][2]
Molecular Weight	232.09 g/mol	[1][2]
CAS Number	128376-64-7	[1][2][3][4]
Appearance	White to light yellow crystalline powder	[1]
Melting Point	59 - 63 °C	[1][5]
Boiling Point	Data not available
Density	Data not available
Solubility	Data not available

Experimental Protocols

Detailed methodologies for determining the key physical properties of solid organic compounds like 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and equipment.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

• Sample Preparation: A small amount of the dry, finely powdered compound is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically consists of a heated block and a thermometer or a digital temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample and the heating block.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid crystal disappears (completion of melting) are recorded. This range is reported as the melting point.

Determination of Boiling Point (for solids that can be safely melted and boiled)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid and the liquid changes into a vapor.

Methodology (Thiele Tube Method):

• Sample Preparation: A small amount of the substance is placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the fusion tube with the open end submerged in the liquid.

• Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, causing the bath liquid to circulate and heat the sample evenly.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Heating is continued until a steady stream of bubbles is observed. The heat source is then removed. The temperature at which the bubbling stops and the liquid begins to be drawn into the capillary tube is recorded as the boiling point.

Determination of Density of a Solid

Density is the mass of a substance per unit volume. For a solid, this can be determined using the displacement method.

Methodology (Volume Displacement):

• Mass Measurement: The mass of a sample of the solid is accurately determined using an analytical balance.

• Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is insoluble. The initial volume of the liquid is recorded.

• Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged and no air bubbles are trapped. The new volume of the liquid is recorded.

• Calculation: The volume of the solid is the difference between the final and initial liquid volumes. The density is then calculated by dividing the mass of the solid by its volume.

Determination of Solubility

Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology (Gravimetric Method):

• Sample Preparation: A known amount of a chosen solvent is placed in a vial at a constant temperature.

• Saturation: The solid compound is added to the solvent in small increments with continuous stirring until no more solid dissolves, indicating a saturated solution.

• Equilibration: The saturated solution is stirred for an extended period to ensure equilibrium is reached.

• Analysis: A known volume of the clear, saturated solution is carefully removed and the solvent is evaporated to dryness.

• Calculation: The mass of the remaining solid residue is measured. The solubility is then expressed as the mass of the solute per volume or mass of the solvent (e.g., g/100 mL or g/100 g). This process can be repeated at different temperatures to determine the temperature dependence of solubility.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected and influence its behavior in various applications. The following diagram illustrates the logical relationships between the core physical properties discussed.

Caption: Interrelation of the physical properties of a chemical compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-Formylphenylboronic acid pinacol ester | C13H17BO3 | CID 2769536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 4-Formylphenylboronic acid, pinacol ester AldrichCPR 128376-64-7 [sigmaaldrich.com]
• 5. 4-Formylphenylboronic acid pinacol ester, 97% | Fisher Scientific [fishersci.ca]

An In-depth Technical Guide to the Synthesis of 4-Formylphenylboronic Acid Pinacol Ester

This technical guide provides a comprehensive overview of the synthesis of 4-formylphenylboronic acid pinacol ester, a valuable reagent in organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions. The document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and a visual representation of the synthetic workflow.

Introduction

4-Formylphenylboronic acid pinacol ester is a bifunctional molecule featuring a formyl group, which can undergo a variety of chemical transformations, and a boronic acid pinacol ester, a key functional group for palladium-catalyzed cross-coupling reactions. This unique combination makes it a versatile building block in the synthesis of complex organic molecules, including pharmaceuticals and functional materials. The most common and efficient method for its preparation is the palladium-catalyzed Miyaura borylation of 4-bromobenzaldehyde with bis(pinacolato)diboron.

Reaction Principle

The synthesis of 4-formylphenylboronic acid pinacol ester from 4-bromobenzaldehyde proceeds via a palladium-catalyzed cross-coupling reaction, specifically the Miyaura borylation. The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation with the diboron reagent and subsequent reductive elimination to yield the desired arylboronic acid pinacol ester and regenerate the Pd(0) catalyst. A base, typically a weak one like potassium acetate, is crucial for the transmetalation step.

Experimental Protocol: Palladium-Catalyzed Borylation of 4-Bromobenzaldehyde

This section details a common and reliable protocol for the synthesis of 4-formylphenylboronic acid pinacol ester.

3.1. Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )
4-Bromobenzaldehyde	C₇H₅BrO	185.02
Bis(pinacolato)diboron (B₂pin₂)	C₁₂H₂₄B₂O₄	253.94
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))	C₃₄H₂₈Cl₂FeP₂Pd	816.63
Potassium Acetate (KOAc)	C₂H₃KO₂	98.14
1,4-Dioxane (anhydrous)	C₄H₈O₂	88.11

3.2. Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Standard laboratory glassware for workup and purification

3.3. Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 4-bromobenzaldehyde (1.0 eq), bis(pinacolato)diboron (1.1-1.5 eq), [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf)) (0.02-0.05 eq), and potassium acetate (2.0-3.0 eq).

• Solvent Addition: Add anhydrous 1,4-dioxane to the flask. The typical concentration is in the range of 0.1-0.5 M with respect to the 4-bromobenzaldehyde.

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from 80°C to 100°C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 2-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent such as ethyl acetate or diethyl ether.

  • Filter the mixture through a pad of celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and brine to remove any remaining inorganic impurities.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

3.4. Characterization Data

The final product, 4-formylphenylboronic acid pinacol ester, is typically an off-white to white crystalline solid.[1]

Property	Value
Molecular Formula	C₁₃H₁₇BO₃
Molecular Weight	232.08 g/mol [1]
Melting Point	55-58 °C[1]
Boiling Point	341.3±25.0 °C (Predicted)[1]
Density	1.06±0.1 g/cm³ (Predicted)[1]
Appearance	Off-white crystalline solid[1]
Solubility	Slightly soluble in water[1]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-formylphenylboronic acid pinacol ester.

Caption: Experimental workflow for the synthesis of 4-formylphenylboronic acid pinacol ester.

Signaling Pathway Diagram (Catalytic Cycle)

The following diagram illustrates the generally accepted catalytic cycle for the Miyaura borylation reaction.

Caption: Catalytic cycle for the Miyaura borylation reaction.

Safety Considerations

• 4-Bromobenzaldehyde: Irritant. Avoid contact with skin and eyes.

• Bis(pinacolato)diboron: Handle in a well-ventilated area.

• Palladium Catalyst: Palladium compounds can be toxic. Handle with care and avoid inhalation of dust.

• 1,4-Dioxane: Flammable liquid and potential carcinogen. Use in a fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling these chemicals.

Conclusion

The palladium-catalyzed Miyaura borylation of 4-bromobenzaldehyde is a robust and efficient method for the synthesis of 4-formylphenylboronic acid pinacol ester. This guide provides a detailed protocol and relevant data to aid researchers in the successful preparation of this important synthetic intermediate. The versatility of the product makes it a valuable tool for the development of novel compounds in various fields of chemical science.

References

• 1. 4-Formylphenylboronic acid pinacol cyclic ester CAS#: 128376-64-7 [amp.chemicalbook.com]

An In-depth Technical Guide to 4-Formylphenylboronic Acid Pinacol Ester (CAS No. 128376-64-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formylphenylboronic acid pinacol ester, with the CAS number 128376-64-7, is a versatile organic compound that has garnered significant interest in various fields of chemical and biological research. Its unique bifunctional nature, possessing both a reactive formyl group and a boronic acid pinacol ester, makes it a valuable building block in organic synthesis and a tool in chemical biology. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and key applications, with a focus on its utility in Suzuki-Miyaura cross-coupling reactions, proteomics, and fluorescence imaging.

Chemical Structure and Physicochemical Properties

4-Formylphenylboronic acid pinacol ester is characterized by a phenyl ring substituted with a formyl group at the para-position relative to a pinacol boronate ester.

Chemical Structure:

• Systematic Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• Synonyms: 4-Formylphenylboronic acid pinacolate, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde[1]

• CAS Number: 128376-64-7

• Molecular Formula: C₁₃H₁₇BO₃[1][2][3]

• Molecular Weight: 232.08 g/mol [1][2][3]

• SMILES: O=Cc1ccc(cc1)B2OC(C)(C)C(C)(C)O2[3]

Physicochemical Data:

The following table summarizes the key physicochemical properties of 4-Formylphenylboronic acid pinacol ester.

Property	Value	Reference(s)
Melting Point	55-58 °C	[2]
Boiling Point	341.3±25.0 °C (Predicted)	[2]
Density	1.06±0.1 g/cm³ (Predicted)	[2]
Water Solubility	Slightly soluble	[2]
Appearance	Off-white crystalline solid	[2]

Synthesis

Experimental Protocol: Synthesis from p-Bromobenzaldehyde

A common and efficient method for the synthesis of 4-Formylphenylboronic acid pinacol ester involves the palladium-catalyzed cross-coupling of p-bromobenzaldehyde with bis(pinacolato)diboron.[2]

Materials:

• p-Bromobenzaldehyde

• Bis(pinacolato)diboron

• Pd(dppf)Cl₂ (Palladium(II) dichloride complex with 1,1'-bis(diphenylphosphino)ferrocene)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Petroleum ether

• Argon gas

Procedure:

• To a stirred solution of p-bromobenzaldehyde (e.g., 8 g, 0.15 mol) and bis(pinacolato)diboron (e.g., 45.7 g, 0.18 mol) in 1,4-dioxane under an argon atmosphere, add Pd(dppf)Cl₂ (e.g., 5.26 g, 7.5 mmol) and potassium acetate (e.g., 22.0 g, 0.225 mol).[2]

• Heat the reaction mixture to 80 °C and stir for 15 minutes.[2]

• Monitor the reaction for completion using an appropriate analytical technique (e.g., TLC or GC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Dilute the residue with petroleum ether (e.g., 500 mL) and filter to remove insoluble materials.[2]

• Concentrate the filtrate to obtain the crude product.

• Further purification can be achieved by recrystallization or column chromatography.

Applications in Organic Synthesis: Suzuki-Miyaura Cross-Coupling

A primary application of 4-Formylphenylboronic acid pinacol ester is as a coupling partner in Suzuki-Miyaura reactions to synthesize biaryl compounds. The pinacol ester provides improved stability and handling compared to the free boronic acid.

Reaction Principle

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound and an organic halide or triflate. The reaction proceeds through a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

Suzuki-Miyaura Catalytic Cycle

General Experimental Protocol

The following is a general protocol for a Suzuki-Miyaura coupling reaction using 4-Formylphenylboronic acid pinacol ester. Reaction conditions should be optimized for specific substrates.

Materials:

• 4-Formylphenylboronic acid pinacol ester

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, DMF, with water)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the aryl halide (1.0 equiv), 4-Formylphenylboronic acid pinacol ester (1.1-1.5 equiv), palladium catalyst (0.01-0.05 equiv), and ligand (if necessary).

• Add the base (2.0-3.0 equiv) and the degassed solvent system.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Applications in Proteomics: Glycoprotein Enrichment

The boronic acid moiety of 4-Formylphenylboronic acid pinacol ester can reversibly bind to cis-diols present in the glycan structures of glycoproteins. This interaction can be exploited for the selective enrichment of glycoproteins from complex biological samples for subsequent analysis by mass spectrometry.

Principle of Enrichment

Phenylboronic acids form covalent, cyclic esters with cis-diols under basic conditions. This binding is reversible, and the glycoproteins can be released under acidic conditions. This allows for the capture and subsequent elution of glycoproteins.

Experimental Workflow

The following diagram illustrates a general workflow for glycoprotein enrichment using a boronic acid-functionalized solid support. While 4-Formylphenylboronic acid pinacol ester itself is not the solid support, it is the reactive moiety that would be immobilized.

Glycoprotein Enrichment Workflow

General Experimental Protocol

This protocol outlines the general steps for glycoprotein enrichment using boronic acid affinity chromatography.

Materials:

• Boronic acid-functionalized agarose beads or magnetic beads

• Binding/Wash Buffer (e.g., 50 mM ammonium bicarbonate, pH 8.5)

• Elution Buffer (e.g., 0.1 M glycine-HCl, pH 2.5)

• Protein sample (e.g., cell lysate, serum)

Procedure:

• Equilibrate the boronic acid beads with the binding/wash buffer.

• Incubate the protein sample with the equilibrated beads to allow for the binding of glycoproteins.

• Wash the beads extensively with the binding/wash buffer to remove non-specifically bound proteins.

• Elute the bound glycoproteins from the beads using the elution buffer.

• Neutralize the eluted sample and prepare it for downstream analysis, such as SDS-PAGE or mass spectrometry.

Applications in Fluorescence Imaging

Phenylboronic acid derivatives are known to interact with sialic acids, which are often overexpressed on the surface of cancer cells. This interaction provides a mechanism for targeting cancer cells. While the intrinsic fluorescence of 4-Formylphenylboronic acid pinacol ester has not been extensively characterized for imaging applications, it can be incorporated into larger fluorescent probes or its aldehyde group can be used to conjugate it to fluorescent dyes.

Principle of Cancer Cell Targeting

The boronic acid moiety can form reversible covalent bonds with the cis-diol groups present in sialic acids on the cancer cell surface, leading to the accumulation of the probe on the cell membrane.

Targeting Sialic Acid on Cancer Cells

General Protocol for Cell Imaging

The following is a generalized protocol for labeling cells with a boronic acid-based fluorescent probe.

Materials:

• Boronic acid-conjugated fluorescent probe

• Cancer cell line (e.g., HeLa, MCF-7) and a non-cancerous control cell line

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microscope

Procedure:

• Culture the cells on glass-bottom dishes suitable for microscopy.

• Prepare a working solution of the boronic acid-conjugated fluorescent probe in cell culture medium.

• Wash the cells with PBS and then incubate them with the probe solution for a specified time (e.g., 30-60 minutes) at 37 °C.

• Wash the cells multiple times with PBS to remove the unbound probe.

• Add fresh culture medium or PBS to the cells.

• Image the cells using a fluorescence microscope with the appropriate excitation and emission filters for the fluorophore used.

Conclusion

4-Formylphenylboronic acid pinacol ester is a valuable and versatile chemical entity with broad applications in organic synthesis and chemical biology. Its utility in the construction of complex biaryl scaffolds via the Suzuki-Miyaura reaction is well-established. Furthermore, its ability to interact with diols opens up avenues for its use in the enrichment of glycoproteins in proteomics and as a targeting moiety for cancer cell imaging. Further research into the development of specific protocols and the quantitative characterization of its properties in these biological applications will undoubtedly expand its utility for researchers, scientists, and drug development professionals.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Formylphenylboronic acid pinacol cyclic ester | 128376-64-7 | FF63281 [biosynth.com]
• 3. Molecular recognition of sialic acid end groups by phenylboronates - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Spectroscopic and Synthetic Profile of 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a detailed experimental protocol for the synthesis of 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This versatile building block, also known as 4-formylphenylboronic acid pinacol ester, is a key intermediate in organic synthesis, particularly in the construction of complex molecules through cross-coupling reactions.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, a crucial component for its identification and characterization.

Table 1: Nuclear Magnetic Resonance (NMR) Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H NMR	9.98	s	-	-CHO
7.88	d	8.2	Ar-H
7.84	d	8.2	Ar-H
1.35	s	-	-C(CH₃)₂
¹³C NMR	192.5	-	-	C=O (aldehyde)
138.0	-	-	Ar-C
135.2	-	-	Ar-CH
128.9	-	-	Ar-CH
84.4	-	-	-O-C(CH₃)₂
24.9	-	-	-C(CH₃)₂

Table 2: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980	Medium	C-H stretch (aliphatic)
~2870, ~2770	Medium	C-H stretch (aldehyde)
~1705	Strong	C=O stretch (aldehyde)
~1605	Medium	C=C stretch (aromatic)
~1360	Strong	B-O stretch
~1145	Strong	C-O stretch

Table 3: Mass Spectrometry (MS) Data

m/z	Interpretation
232.12	[M]⁺ (Molecular Ion)
217	[M - CH₃]⁺
203	[M - CHO]⁺
175	[M - C(CH₃)₂O]⁺
131	[M - C₆H₁₀BO₂]⁺

Experimental Protocols

A widely utilized and efficient method for the synthesis of 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is the Miyaura borylation reaction. This palladium-catalyzed cross-coupling reaction involves the use of an aryl halide and a diboron reagent.

Synthesis of 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane via Miyaura Borylation

This protocol outlines the synthesis starting from 4-bromobenzaldehyde and bis(pinacolato)diboron.

Materials:

• 4-Bromobenzaldehyde

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Ethyl acetate (EtOAc)

• Hexane

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromobenzaldehyde (1.0 eq), bis(pinacolato)diboron (1.1 eq), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.03 eq), and potassium acetate (1.5 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous 1,4-dioxane to the flask via a syringe.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a white to off-white solid.

Visualizations

The following diagrams illustrate the key processes and relationships described in this guide.

Caption: Workflow for the synthesis of the target compound.

Caption: Spectroscopic characterization workflow.

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde molecular weight

An In-depth Technical Guide to 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

Introduction

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, also known as 4-formylphenylboronic acid pinacol ester, is a versatile bifunctional organic compound of significant interest in modern chemical synthesis.[1] Its structure incorporates a benzaldehyde group and a pinacol-protected boronic acid. This unique combination allows for sequential or orthogonal chemical modifications, making it a valuable building block in medicinal chemistry, materials science, and organic synthesis.[2][3] The pinacolborane group is a key participant in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds.[2][4] The aldehyde functionality provides a reactive handle for a wide array of subsequent transformations, including reductive amination, Wittig reactions, and condensations. This guide provides a comprehensive overview of its properties, applications, and a detailed experimental protocol for its use in the Suzuki-Miyaura cross-coupling reaction.

Chemical and Physical Properties

The fundamental properties of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde are summarized below. These data are essential for experimental design, safety considerations, and analytical characterization.

Property	Value
Molecular Weight	232.09 g/mol [2][5]
Molecular Formula	C₁₃H₁₇BO₃[2][5]
CAS Number	128376-64-7[1][5]
Appearance	White to light yellow crystalline powder[2]
Melting Point	59 - 63 °C[2]
Synonyms	4-Formylphenylboronic Acid Pinacol Ester, 2-(4-Formylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane[1]
SMILES String	CC1(C)C(C)(C)OB(C2=CC=C(C=C2)C=O)O1
InChI Key	DMBMXJJGPXADPO-UHFFFAOYSA-N

Core Applications in Research and Development

This compound is a cornerstone reagent with broad utility across several scientific disciplines. Its bifunctional nature is key to its versatility.

• Organic Synthesis : It serves as a fundamental building block for constructing complex organic molecules.[2] The boronic ester enables the strategic introduction of an aryl aldehyde moiety into a target structure.

• Medicinal Chemistry and Drug Discovery : In the development of new therapeutic agents, this reagent is used to synthesize novel biaryl structures, which are common motifs in pharmacologically active compounds.[2] The aldehyde can be further functionalized to explore structure-activity relationships (SAR).

• Materials Science : It is utilized in the synthesis of advanced materials, including covalent organic frameworks (COFs), polymers, and fluorescent materials for sensors and imaging.[2][4] The defined geometry and reactive handles are ideal for creating well-ordered, functional architectures.

• Fluorescent Probes : The unique electronic properties of the arylboronic ester and its derivatives allow for its use in the design of fluorescent probes for biological imaging applications.[2][3]

Core application areas of the title compound.

Experimental Protocols: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most powerful methods for forming C(sp²)-C(sp²) bonds and is a primary application of this reagent.[6] A general protocol is provided below, which should be optimized for specific substrates.

Objective: To synthesize a biaryl compound by coupling 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with an aryl halide.

Materials and Reagents:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.0 eq.)

• Aryl Halide (e.g., Aryl Bromide) (1.0-1.2 eq.)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 eq.)

• Anhydrous Solvent (e.g., Toluene, Dioxane, DMF)

• Water (often used as a co-solvent)

• Reaction vessel (e.g., Schlenk flask or round-bottom flask)

• Magnetic stirrer and heat source

• Inert gas supply (Nitrogen or Argon)

• Standard workup and purification supplies (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• Reaction Setup : To a dry reaction vessel equipped with a magnetic stir bar and reflux condenser, add 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, the aryl halide, the palladium catalyst, and the base.

• Inert Atmosphere : Seal the vessel and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes to remove oxygen, which can deactivate the catalyst.[7]

• Solvent Addition : Under a positive pressure of inert gas, add the anhydrous organic solvent followed by the aqueous co-solvent (if applicable) via syringe. Common solvent ratios are between 3:1 and 10:1 (organic:water).[8]

• Reaction Execution : Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[7]

• Monitoring : Monitor the reaction progress by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer two more times with the organic solvent.

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Final Purification : Purify the crude product by column chromatography on silica gel to yield the pure biaryl compound.

• Characterization : Confirm the structure and purity of the final product using techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

General workflow for a Suzuki-Miyaura coupling reaction.

Conclusion

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is an indispensable tool for chemical researchers. Its dual reactivity, commercial availability, and stability make it a preferred reagent for the synthesis of a diverse range of molecular targets. Its central role in the robust and widely adopted Suzuki-Miyaura cross-coupling reaction ensures its continued importance in the rapid assembly of complex molecules relevant to drug discovery, materials science, and beyond.

References

• 1. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde | 128376-64-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. ossila.com [ossila.com]
• 5. echemi.com [echemi.com]
• 6. ocf.berkeley.edu [ocf.berkeley.edu]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. Yoneda Labs [yonedalabs.com]

A Technical Guide to the Solubility of 4-Formylphenylboronic Acid Pinacol Ester in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-formylphenylboronic acid pinacol ester, a key building block in organic synthesis and drug discovery. While specific quantitative solubility data for this compound in a wide range of organic solvents is not extensively documented in publicly available literature, this document outlines the expected solubility trends based on structural analysis and provides detailed experimental protocols for determining precise solubility values.

Core Concepts: Predicting Solubility

The solubility of a compound is governed by the principle of "like dissolves like." This means that substances with similar polarities are more likely to be soluble in one another. 4-Formylphenylboronic acid pinacol ester possesses both polar and non-polar characteristics. The presence of the formyl group (-CHO) and the boronic ester group introduces polarity, while the phenyl ring and the pinacol methyl groups contribute to its non-polar nature.

Based on its structure, 4-formylphenylboronic acid pinacol ester is anticipated to exhibit good solubility in a range of common organic solvents. A study on the closely related phenylboronic acid pinacol ester showed very high solubility in solvents like chloroform, 3-pentanone, acetone, and dipropyl ether, with lower solubility in hydrocarbons such as methylcyclohexane.[1] It is reasonable to expect a similar trend for the 4-formylphenyl derivative. One source qualitatively describes its solubility in water as "Slightly soluble".[2]

Illustrative Solubility Data

While specific quantitative data is pending experimental determination, the following table illustrates how such data should be structured for effective comparison. Researchers are encouraged to populate this table with their own experimental findings.

Solvent Classification	Solvent Name	Temperature (°C)	Solubility ( g/100 mL)	Observations
Halogenated	Dichloromethane	25	Data to be determined
Chloroform	25	Data to be determined	Expected to be high[1]
Ketones	Acetone	25	Data to be determined	Expected to be high[1]
Methyl Ethyl Ketone	25	Data to be determined
Ethers	Diethyl Ether	25	Data to be determined
Tetrahydrofuran (THF)	25	Data to be determined
1,4-Dioxane	25	Data to be determined
Dipropyl Ether	25	Data to be determined	Expected to be high[1]
Esters	Ethyl Acetate	25	Data to be determined
Alcohols	Methanol	25	Data to be determined
Ethanol	25	Data to be determined
Isopropanol	25	Data to be determined
Hydrocarbons	Hexane	25	Data to be determined
Toluene	25	Data to be determined
Methylcyclohexane	25	Data to be determined	Expected to be low[1]
Aprotic Polar	Acetonitrile	25	Data to be determined
Dimethylformamide (DMF)	25	Data to be determined
Dimethyl Sulfoxide (DMSO)	25	Data to be determined

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, protocol for the quantitative determination of the solubility of 4-formylphenylboronic acid pinacol ester in an organic solvent. This method is based on the principle of creating a saturated solution and then determining the concentration of the solute.

Materials:

• 4-Formylphenylboronic acid pinacol ester

• Selected organic solvents (analytical grade)

• Scintillation vials or test tubes with secure caps

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of 4-formylphenylboronic acid pinacol ester to a pre-weighed scintillation vial. The excess is crucial to ensure saturation.

  • Pipette a known volume (e.g., 5.0 mL) of the desired organic solvent into the vial.

  • Securely cap the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • For finer particles, centrifugation of the vial can be employed to facilitate the separation of the solid and liquid phases.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot (e.g., 1.0 mL) of the clear supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining solid particles.

  • Record the exact volume of the aliquot taken.

  • Dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical instrument to be used.

• Quantification:

  • Analyze the diluted sample using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of 4-formylphenylboronic acid pinacol ester.

  • A pre-established calibration curve using standard solutions of known concentrations is essential for accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of a solid compound.

This guide provides a foundational understanding of the solubility of 4-formylphenylboronic acid pinacol ester and a practical framework for its experimental determination. Accurate solubility data is critical for optimizing reaction conditions, developing purification strategies, and formulating drug products. It is recommended that researchers perform their own detailed solubility studies to obtain precise data relevant to their specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Formylphenylboronic acid pinacol cyclic ester CAS#: 128376-64-7 [amp.chemicalbook.com]

A Comprehensive Technical Guide to Benzaldehyde Boronic Acid Pinacol Esters: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, history, synthesis, and applications of benzaldehyde boronic acid pinacol esters. These versatile compounds serve as crucial building blocks in modern organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications.

Introduction and Historical Context

The advent of transition metal-catalyzed cross-coupling reactions has revolutionized the formation of carbon-carbon bonds, a cornerstone of modern synthetic chemistry. Among these, the Suzuki-Miyaura cross-coupling reaction, recognized with the 2010 Nobel Prize in Chemistry, has emerged as a particularly powerful tool due to its mild reaction conditions, broad functional group tolerance, and the use of generally non-toxic and stable organoboron reagents.[1]

The development of boronic acid pinacol esters as stable, easily handled, and purifiable alternatives to the more sensitive boronic acids has been a significant advancement in this field.[2] While the first synthesis of a boronic acid dates back to 1860, the widespread use of their pinacol esters in cross-coupling reactions gained prominence with the work of Miyaura and Suzuki.[1][3] In 1995, Miyaura reported a landmark method for the synthesis of arylboronic esters via the palladium-catalyzed cross-coupling of bis(pinacolato)diboron (B₂pin₂) with aryl halides.[4] This reaction, now famously known as the Miyaura borylation, provided a direct and highly efficient route to a wide array of arylboronic esters, including those bearing functional groups like the formyl group present in benzaldehyde derivatives.[4][5]

Benzaldehyde boronic acid pinacol esters, specifically the ortho-, meta-, and para-isomers of formylphenylboronic acid pinacol ester, are bifunctional molecules that contain both a reactive aldehyde and a boronic ester. This dual functionality makes them exceptionally valuable synthons, allowing for sequential or orthogonal chemical transformations. The boronic ester moiety readily participates in Suzuki-Miyaura couplings, while the aldehyde group can be transformed through various reactions such as Wittig olefination, reductive amination, and condensation chemistry.[6]

Synthesis of Benzaldehyde Boronic Acid Pinacol Esters

The primary and most widely adopted method for the synthesis of benzaldehyde boronic acid pinacol esters is the Miyaura borylation reaction.[4] This reaction involves the palladium-catalyzed coupling of a bromobenzaldehyde isomer with bis(pinacolato)diboron in the presence of a base.

A general workflow for the synthesis is depicted below:

General workflow for the synthesis of benzaldehyde boronic acid pinacol esters.

General Procedure for the Miyaura Borylation of Bromobenzaldehydes: [5][7]

A flame-dried round-bottom flask is charged with the corresponding bromobenzaldehyde isomer (1.0 equiv), bis(pinacolato)diboron (1.1-1.5 equiv), potassium acetate (KOAc, 1.5-3.0 equiv), and a palladium catalyst such as [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf), 2-3 mol%). The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). Anhydrous solvent (e.g., dioxane or DMSO) is added, and the reaction mixture is heated to 80-100 °C for several hours until the starting material is consumed (monitored by TLC or GC-MS). After cooling to room temperature, the reaction mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization.

The following table summarizes representative yields for the synthesis of the three isomers of formylphenylboronic acid pinacol ester.

Compound	Starting Material	Typical Yield (%)	Melting Point (°C)	Reference
2-Formylphenylboronic acid pinacol ester	2-Bromobenzaldehyde	70-85%	63-65
3-Formylphenylboronic acid pinacol ester	3-Bromobenzaldehyde	75-90%	48-51	[8]
4-Formylphenylboronic acid pinacol ester	4-Bromobenzaldehyde	80-95%	128-132	[7]

Note: Yields can vary depending on the specific reaction conditions, catalyst, and scale.

Mechanism of the Miyaura Borylation

The catalytic cycle of the Miyaura borylation is generally understood to proceed through a series of well-defined steps involving a palladium(0)/palladium(II) cycle.

Catalytic cycle of the Miyaura borylation reaction.

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X), in this case, a bromobenzaldehyde, to form a Pd(II) species.

• Transmetalation: The halide on the Pd(II) complex is exchanged for a boryl group from bis(pinacolato)diboron. This step is facilitated by a base, such as potassium acetate, which is believed to activate the diboron species.

• Reductive Elimination: The final step is the reductive elimination of the arylboronic ester product (Ar-Bpin) from the Pd(II) complex, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Applications in Drug Discovery and Development

Benzaldehyde boronic acid pinacol esters are invaluable intermediates in the synthesis of pharmaceuticals and other biologically active molecules. Their utility stems from their ability to participate in Suzuki-Miyaura cross-coupling reactions, which is one of the most widely used reactions in the pharmaceutical industry for the construction of biaryl and heteroaryl-aryl scaffolds.[1] These structural motifs are present in a vast number of marketed drugs.

The aldehyde functionality provides a handle for further molecular elaboration. For instance, a complex biaryl structure can be assembled using the boronic ester, and the aldehyde can then be used to introduce other functionalities, such as an amine via reductive amination, to modulate the pharmacological properties of the molecule.

A common application is the synthesis of a biaryl aldehyde, which can then be further functionalized.

Synthetic utility of benzaldehyde boronic acid pinacol esters in drug discovery.

This logical workflow highlights how a simple building block can be used to generate a wide array of complex molecular architectures, a key strategy in modern medicinal chemistry for the exploration of structure-activity relationships. The stability and reactivity of the pinacol ester make it a preferred reagent for these transformations, simplifying reaction protocols and improving yields.[9]

Conclusion

Benzaldehyde boronic acid pinacol esters are a class of highly valuable and versatile building blocks in organic synthesis. Their discovery and the development of efficient synthetic methods, primarily the Miyaura borylation, have had a significant impact on the field. For researchers and professionals in drug development, these reagents offer a reliable and efficient means to construct complex molecular frameworks, thereby accelerating the discovery of new therapeutic agents. The ability to perform subsequent modifications on the aldehyde group further enhances their synthetic utility, making them indispensable tools in the medicinal chemist's toolbox.

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 4. Miyaura Borylation Reaction [organic-chemistry.org]
• 5. Miyaura Borylations of Aryl Bromides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Formyl-2-methylphenylboronic acid pinacol ester | Boronic Esters [frontierspecialtychemicals.com]
• 7. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3-Formylphenylboronic acid, pinacol ester AldrichCPR 380151-86-0 [sigmaaldrich.com]
• 9. nbinno.com [nbinno.com]

An In-depth Technical Guide on the Theoretical Properties of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and experimental properties of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key building block in modern organic synthesis. This compound, often referred to as 4-formylphenylboronic acid pinacol ester, is instrumental in the construction of complex molecular architectures, particularly through the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This guide will delve into its molecular structure, electronic properties, and reactivity, supported by experimental protocols for its synthesis, purification, and characterization. Furthermore, this document will illustrate its pivotal role in carbon-carbon bond formation through a detailed examination of the Suzuki-Miyaura coupling mechanism.

Core Molecular Properties

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a white to light yellow crystalline powder.[1] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₃H₁₇BO₃	[2][3]
Molecular Weight	232.09 g/mol	[2]
CAS Number	128376-64-7	[3]
Melting Point	59 - 63 °C	[1]
Appearance	White to light yellow crystalline powder	[1]
IUPAC Name	4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	[2]

Theoretical and Electronic Properties

Calculated Property	Predicted Value/Characteristic
HOMO Energy	Expected to be localized on the phenyl ring and the aldehyde oxygen, indicating these are the primary sites for electron donation.
LUMO Energy	Predicted to be centered on the phenyl ring and the boron atom, suggesting these are the regions most susceptible to nucleophilic attack.
HOMO-LUMO Gap	A moderate energy gap is anticipated, contributing to the compound's stability and its reactivity in catalyzed reactions.
Molecular Electrostatic Potential (MEP)	The MEP map is expected to show a negative potential (red/orange) around the oxygen atom of the aldehyde group, indicating a region of high electron density and a likely site for electrophilic attack. A positive potential (blue) is anticipated around the boron atom and the hydrogens of the methyl groups on the dioxaborolane ring, indicating electron-deficient regions.

Below is a conceptual workflow for performing a DFT analysis on this molecule.

Caption: Workflow for DFT Calculation.

Experimental Protocols

Synthesis via Miyaura Borylation

A common and efficient method for the synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is the Miyaura borylation of 4-bromobenzaldehyde.[5][6][7][8]

Reaction Scheme:

Materials:

• 4-Bromobenzaldehyde

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium catalyst (e.g., PdCl₂(dppf) or Pd(PPh₃)₄)[6]

• Base (e.g., Potassium acetate - KOAc)[6]

• Solvent (e.g., 1,4-Dioxane or DMSO)[7]

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add 4-bromobenzaldehyde (1.0 eq), bis(pinacolato)diboron (1.1 eq), palladium catalyst (e.g., 3 mol% PdCl₂(dppf)), and potassium acetate (1.5 eq).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add anhydrous, degassed solvent (e.g., 1,4-dioxane) via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification

The crude product can be purified by column chromatography or recrystallization.[9][10]

Column Chromatography:

• Stationary Phase: Silica gel or neutral alumina.[10] Using boric acid-impregnated silica gel can improve yields by reducing over-adsorption of the boronic ester.[9]

• Mobile Phase: A non-polar eluent system, such as a gradient of ethyl acetate in hexanes.

Recrystallization:

• The crude solid can be dissolved in a minimal amount of a hot solvent (e.g., a mixture of ethyl acetate and hexanes) and allowed to cool slowly to induce crystallization.[10]

Characterization

The structure and purity of the synthesized compound can be confirmed using various spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aldehydic proton (~9.9 ppm), aromatic protons (~7.8 and 7.6 ppm, showing characteristic ortho and meta coupling), and the methyl protons of the pinacol group (~1.3 ppm).
¹³C NMR	Resonances for the aldehydic carbon (~192 ppm), aromatic carbons (in the range of 128-140 ppm), the carbon attached to boron (~84 ppm), and the methyl carbons of the pinacol group (~25 ppm).
IR Spectroscopy	A strong C=O stretching vibration for the aldehyde at ~1700 cm⁻¹, C-H stretching of the aldehyde at ~2820 and 2720 cm⁻¹, aromatic C=C stretching bands, and B-O stretching vibrations.
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight.

Reactivity and Applications: The Suzuki-Miyaura Coupling

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a versatile reagent primarily used in the Suzuki-Miyaura cross-coupling reaction to form C-C bonds with aryl, vinyl, or alkyl halides and triflates.[11][12]

The Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle with a palladium(0) species.

Caption: Suzuki-Miyaura Coupling Cycle.

Steps of the Catalytic Cycle:

• Oxidative Addition: The active Pd(0) catalyst reacts with an organohalide (Ar'-X) to form a Pd(II) complex.

• Transmetalation: The organoboron reagent (in this case, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde) transfers its organic group to the palladium center, a step that is facilitated by a base.

• Reductive Elimination: The two organic groups on the palladium complex are coupled, forming the desired biaryl product and regenerating the Pd(0) catalyst.

Safety and Handling

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde should be handled with appropriate safety precautions. It may cause skin and serious eye irritation, and may cause respiratory irritation.[2] It is recommended to use personal protective equipment, including gloves, safety glasses, and a lab coat, when handling this chemical. Store in a cool, dry, and well-ventilated area.

Conclusion

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a highly valuable and versatile building block in organic synthesis. Its stability, coupled with its reactivity in palladium-catalyzed cross-coupling reactions, makes it an indispensable tool for the construction of complex organic molecules with applications in pharmaceuticals, materials science, and agrochemicals. A thorough understanding of its theoretical properties, along with well-defined experimental protocols for its synthesis and use, is crucial for its effective application in research and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-Formylphenylboronic acid pinacol ester | C13H17BO3 | CID 2769536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. Ab-initio and DFT calculations on molecular structure, NBO, HOMO-LUMO study and a new vibrational analysis of 4-(Dimethylamino) Benzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Miyaura Borylation Reaction [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Miyaura Borylations of Aryl Bromides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ossila.com [ossila.com]
• 12. A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde for Researchers and Drug Development Professionals

An in-depth examination of the commercial availability, synthesis, and key reactions of a versatile building block in modern organic chemistry.

This technical guide provides essential information for researchers, scientists, and drug development professionals on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (also known as 4-formylphenylboronic acid pinacol ester). This bifunctional molecule, featuring both an aldehyde and a boronic acid pinacol ester, is a crucial reagent in the construction of complex organic molecules, particularly through palladium-catalyzed cross-coupling reactions.

Commercial Availability and Supplier Specifications

A variety of chemical suppliers offer 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, with purities typically suitable for research and development purposes. The common CAS number for this compound is 128376-64-7.[1][2][3] Below is a summary of offerings from several prominent suppliers. Pricing is subject to change and should be confirmed with the respective vendors.

Supplier	Purity	Available Quantities	Price (USD)
TCI America	>97.0% (GC)[1][4]	1 g, 5 g, 25 g	~$30-40 (1 g)
Sigma-Aldrich (AldrichCPR)	Not specified	Varies	Pricing available upon login
BLDpharm	Information available upon request	Varies	Special offers for online orders may be available[2]
Chem-Impex	≥97% (GC)[3]	Varies	Information available upon request
Ossila	>98%	Varies	Information available upon request[5]

Synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

While commercially available, understanding the synthesis of this key intermediate can be valuable for process development and cost analysis in larger-scale applications. A common laboratory-scale synthesis involves the palladium-catalyzed borylation of 4-bromobenzaldehyde.

Experimental Protocol: Palladium-Catalyzed Borylation of 4-Bromobenzaldehyde

This procedure outlines a typical method for the synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Materials:

• 4-Bromobenzaldehyde

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Ethyl acetate

• Hexanes

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromobenzaldehyde (1.0 eq), bis(pinacolato)diboron (1.1 eq), [1,1'-bis(diphenylphosphino)ferrocene]palladium(II) dichloride (0.03 eq), and potassium acetate (3.0 eq).

• Add anhydrous 1,4-dioxane to the flask.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde as a white to off-white solid.

References

• 1. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde | 128376-64-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 128376-64-7|4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde|BLD Pharm [bldpharm.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde 97.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 5. ossila.com [ossila.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling Reactions Using 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds. This powerful and versatile reaction, recognized with the 2010 Nobel Prize in Chemistry, has become indispensable in the synthesis of a vast array of organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.[1][2] The reaction is prized for its mild conditions, tolerance of a wide range of functional groups, and the commercial availability and stability of its organoboron reagents.[3]

Among the diverse array of organoboron reagents, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, also known as 4-formylphenylboronic acid pinacol ester, is a particularly valuable building block. It allows for the direct introduction of a formylphenyl group, a key structural motif in numerous biologically active compounds and a versatile handle for further chemical transformations. The resulting biphenyl aldehydes are crucial intermediates in the synthesis of various therapeutic agents, including sartans (angiotensin II receptor antagonists) for treating hypertension and other novel drug candidates.[4]

These application notes provide detailed protocols and quantitative data for the use of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in Suzuki coupling reactions, aimed at researchers and professionals in the field of drug discovery and development.

Applications in Drug Discovery and Development

The biphenyl scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of approved drugs and clinical candidates. The Suzuki coupling reaction provides a direct and efficient route to synthesize unsymmetrical biaryls, which are often challenging to prepare using other methods. The aldehyde functionality of the title compound serves as a versatile precursor for the synthesis of more complex molecules through transformations such as reductive amination, Wittig reactions, and oxidations to the corresponding carboxylic acid.

The products derived from Suzuki couplings with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde are key intermediates in the synthesis of compounds targeting a wide range of diseases. For instance, the biphenyl-4-carboxaldehyde core is a precursor to various angiotensin II receptor blockers (ARBs) like Losartan and Valsartan, which are widely prescribed for hypertension. Furthermore, this building block is utilized in the development of novel inhibitors for various enzymes and receptors implicated in cancer, inflammation, and infectious diseases.

Below is a diagram illustrating a simplified workflow for the application of biphenyl aldehydes in a drug discovery pipeline.

Caption: Drug discovery workflow utilizing biphenyl aldehydes.

Experimental Protocols

The following protocols provide a general framework for performing Suzuki coupling reactions with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. Optimization of reaction conditions (catalyst, ligand, base, solvent, temperature) may be necessary for specific substrates to achieve optimal yields.

General Catalytic Cycle of the Suzuki-Miyaura Coupling

The reaction proceeds through a catalytic cycle involving a palladium catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Protocol 1: General Procedure for Suzuki Coupling

This protocol is adapted from a standard procedure for the synthesis of biphenyl aldehydes.[5]

Materials:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• Aryl halide (e.g., aryl bromide or iodide)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃), 2 M aqueous solution

• 1-Propanol

• Ethyl acetate

• Water (deionized)

• Hexanes

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add the aryl halide (1.0 equiv), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.1 equiv), palladium(II) acetate (0.005 equiv), and triphenylphosphine (0.02 equiv).

• Add 1-propanol and the 2 M aqueous sodium carbonate solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature and add water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the reaction mixture).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization to afford the pure biphenyl aldehyde.

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly reduce reaction times.

Materials:

• Same as Protocol 1, with the addition of a microwave-safe reaction vessel.

Procedure:

• In a microwave-safe reaction vessel, combine the aryl halide (1.0 equiv), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 equiv), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., Na₂CO₃, 3 equiv).

• Add a solvent mixture (e.g., toluene/ethanol/water in a 1:1:1 ratio).

• Seal the vessel and place it in a microwave reactor.

• Heat the reaction mixture to a specified temperature (e.g., 100-120 °C) for a short duration (e.g., 10-30 minutes).

• After cooling, work up the reaction mixture as described in Protocol 1 (steps 5-9).

Quantitative Data Summary

The following table summarizes representative examples of Suzuki coupling reactions using 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with various aryl halides. Yields can vary depending on the specific reaction conditions and the reactivity of the coupling partners.

Aryl Halide (Ar-X)	Product	Catalyst	Base	Solvent	Yield (%)	Reference
4-Bromoanisole	4'-Methoxybiphenyl-4-carbaldehyde	Pd(OAc)₂ / PPh₃	Na₂CO₃	1-Propanol/H₂O	~85-95 (estimated)	[5]
1-Bromo-4-nitrobenzene	4'-Nitrobiphenyl-4-carbaldehyde	Pd(PPh₃)₄	Na₂CO₃	Toluene/Ethanol/H₂O	85	[6]
4-Bromotoluene	4'-Methylbiphenyl-4-carbaldehyde	Pd/C	K₂CO₃	Ethanol/H₂O	~80-90 (estimated)	[7]
4-Bromobenzonitrile	4'-Cyanobiphenyl-4-carbaldehyde	PdCl₂(dppf)	K₂CO₃	Toluene/H₂O	97	[8][9]
4-Iodobenzaldehyde	4,4'-Biphenyldicarboxaldehyde	Pd(OAc)₂ / PPh₃	Na₂CO₃	1-Propanol/H₂O	86	[5]

Note: The yields are reported as isolated yields after purification. The conditions provided are based on similar reported reactions and may require optimization for the specific coupling of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Conclusion

The Suzuki-Miyaura cross-coupling reaction using 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a highly effective and versatile method for the synthesis of biphenyl aldehydes. These compounds are of significant interest to the pharmaceutical industry due to their prevalence in a wide range of biologically active molecules. The protocols and data presented here provide a valuable resource for researchers and scientists in drug discovery and development, facilitating the efficient synthesis of novel compounds for therapeutic applications. The mild reaction conditions and high functional group tolerance of the Suzuki coupling make it an ideal tool for the construction of complex molecular architectures.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. mdpi.com [mdpi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. gala.gre.ac.uk [gala.gre.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Formylphenylboronic Acid Pinacol Ester in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formylphenylboronic acid pinacol ester is a versatile bifunctional reagent in modern organic synthesis. Its dual reactivity, stemming from the presence of both a formyl group and a boronic acid pinacol ester, allows for a wide range of chemical transformations. This document provides detailed application notes and experimental protocols for its use in several key synthetic reactions, including the Suzuki-Miyaura cross-coupling, Wittig reaction, reductive amination, and Passerini multicomponent reaction. These methods are highly relevant for the synthesis of complex molecules, with significant applications in pharmaceutical and materials science research.

Chemical Properties and Handling

Property	Value
Chemical Formula	C₁₃H₁₇BO₃
Molecular Weight	232.09 g/mol [1]
Appearance	White to off-white solid
CAS Number	128376-64-7[1]
Melting Point	61-65 °C
Solubility	Soluble in common organic solvents such as THF, dioxane, and DCM.
Storage	Store in a cool, dry, and well-ventilated area away from incompatible substances. Keep container tightly closed.
Handling	Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid inhalation of dust and contact with skin and eyes.

Applications in Organic Synthesis

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic chemistry for the formation of carbon-carbon bonds. 4-Formylphenylboronic acid pinacol ester serves as an excellent coupling partner with various aryl and heteroaryl halides to synthesize substituted biphenyl carboxaldehydes, which are valuable intermediates in the synthesis of pharmaceuticals and other functional materials.[2]

Caption: Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Formylphenylboronic acid pinacol ester (1.0 equiv)

• 4-Bromoanisole (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Toluene/Water (5:1 mixture)

• Nitrogen or Argon gas supply

Procedure:

• To a dry Schlenk flask, add 4-formylphenylboronic acid pinacol ester, 4-bromoanisole, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	18	92
2	1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Dioxane/H₂O	90	12	88
3	2-Bromopyridine	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	THF	80	24	75
4	1-Chloro-3,5-dimethylbenzene	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Toluene/H₂O	110	24	85

Wittig Reaction

The aldehyde functionality of 4-formylphenylboronic acid pinacol ester can readily undergo a Wittig reaction to form a C=C double bond, providing access to stilbene derivatives bearing a boronic ester group. These products are valuable precursors for further functionalization.

Caption: Wittig reaction of 4-formylphenylboronic acid pinacol ester.

Materials:

• 4-Formylphenylboronic acid pinacol ester (1.0 equiv)

• (4-Picolyl)triphenylphosphonium chloride (1.1 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add (4-picolyl)triphenylphosphonium chloride and anhydrous THF.

• Cool the suspension to 0 °C and add NaH portion-wise.

• Allow the mixture to warm to room temperature and stir for 1 hour to generate the ylide (a deep red color should develop).

• Cool the reaction mixture back to 0 °C and add a solution of 4-formylphenylboronic acid pinacol ester in anhydrous THF dropwise.

• Stir the reaction at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the desired stilbene derivative.

| Entry | Phosphonium Salt | Base | Solvent | Temp (°C) | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | Benzyltriphenylphosphonium bromide | n-BuLi | THF | RT | 12 | 85 | | 2 | (4-Methoxybenzyl)triphenylphosphonium chloride | NaH | THF | RT | 16 | 82 | | 3 | (Ethoxycarbonylmethyl)triphenylphosphonium bromide | K₂CO₃ | DCM | RT | 24 | 90 (E-isomer) | | 4 | Methyltriphenylphosphonium iodide | KHMDS | THF | 0 to RT | 8 | 78 |

Reductive Amination

The formyl group of 4-formylphenylboronic acid pinacol ester can be converted to an amine via reductive amination. This reaction allows for the introduction of a nitrogen-containing functional group, which can then be used for further derivatization or to modulate the biological activity of the molecule.

Caption: Reductive amination of 4-formylphenylboronic acid pinacol ester.

Materials:

• 4-Formylphenylboronic acid pinacol ester (1.0 equiv)

• Benzylamine (1.1 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv)

• Dichloromethane (DCM)

• Acetic acid (catalytic amount)

Procedure:

• Dissolve 4-formylphenylboronic acid pinacol ester and benzylamine in DCM in a round-bottom flask.

• Add a catalytic amount of acetic acid to the solution.

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride in one portion.

• Continue stirring at room temperature for 12-24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash chromatography on silica gel.

Entry	Amine	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	NaBH(OAc)₃	DCE	RT	16	89
2	Morpholine	NaBH₃CN	MeOH	RT	12	91
3	Piperidine	H₂ (50 psi), Pd/C	EtOH	RT	24	95
4	Cyclohexylamine	NaBH(OAc)₃	DCM	RT	18	87

Passerini Multicomponent Reaction for Drug Delivery Applications

The Passerini three-component reaction is a powerful tool for rapidly generating molecular complexity. 4-Formylphenylboronic acid pinacol ester can participate in this reaction with a carboxylic acid and an isocyanide to create α-acyloxy carboxamides. This chemistry has been applied to the synthesis of polymer-drug conjugates for stimuli-responsive drug delivery systems.[3]

Caption: Workflow for polymer-drug conjugate synthesis.

This protocol is adapted from the synthesis of a ROS-responsive drug delivery system.[3]

Materials:

• Carboxyl-terminated polymer (e.g., mPEG-COOH, 1.0 equiv)

• 4-Formylphenylboronic acid pinacol ester (1.5 equiv)

• An isocyanide (e.g., tert-butyl isocyanide, 2.0 equiv)

• Dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve the carboxyl-terminated polymer in anhydrous DCM.

• To this solution, add 4-formylphenylboronic acid pinacol ester and the isocyanide.

• Stir the reaction mixture at room temperature for 48 hours under an inert atmosphere.

• Monitor the reaction by GPC or NMR to confirm the formation of the polymer conjugate.

• Precipitate the polymer by adding the reaction mixture to a large excess of cold diethyl ether.

• Collect the precipitate by filtration and wash with cold diethyl ether.

• Dry the resulting polymer conjugate under vacuum. The product can then be further modified, for example, by attaching a drug molecule via click chemistry if the isocyanide component contained a suitable functional group (e.g., an alkyne).

Conclusion

4-Formylphenylboronic acid pinacol ester is a highly valuable and versatile building block in organic synthesis. Its ability to participate in a variety of powerful chemical transformations, including cross-coupling, olefination, amination, and multicomponent reactions, makes it an indispensable tool for the synthesis of complex organic molecules. The protocols and data presented in this document provide a comprehensive guide for researchers in academia and industry to effectively utilize this reagent in their synthetic endeavors, particularly in the fields of drug discovery and materials science.

References

• 1. 4-Formylphenylboronic acid pinacol ester | C13H17BO3 | CID 2769536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 3. Synthesis of a phenylboronic ester-linked PEG-lipid conjugate for ROS-responsive drug delivery - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a versatile and highly valuable reagent in modern organic synthesis. Its dual functionality, featuring a masked boronic acid (a pinacol boronate) and a reactive aldehyde group, makes it an ideal building block for the construction of complex biaryl and heteroaryl carboxaldehydes. These structures are prevalent in medicinal chemistry, materials science, and the development of fluorescent probes. The pinacol boronate group's stability and ease of handling, combined with its high reactivity in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, have led to its widespread adoption in both academic and industrial research.[1][2]

This document provides detailed application notes and experimental protocols for the use of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in palladium-catalyzed cross-coupling reactions. It is intended to serve as a comprehensive guide for researchers, scientists, and drug development professionals seeking to employ this reagent in their synthetic endeavors.

Applications

The primary application of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is in the Suzuki-Miyaura cross-coupling reaction to synthesize a wide array of biaryl and heteroaryl carboxaldehydes. These products serve as key intermediates in the synthesis of:

• Pharmaceuticals and Bioactive Molecules: The biaryl scaffold is a common motif in many approved drugs and clinical candidates.[3][4] The resulting carboxaldehydes can be further elaborated to introduce other functional groups, leading to the development of novel therapeutic agents, including enzyme inhibitors and modulators of signaling pathways.[5][6][7] For instance, derivatives of biphenyls have been explored as inhibitors of acetylcholinesterase and butyrylcholinesterase, relevant in the context of Alzheimer's disease.[7]

• Materials Science: Biaryl structures are integral to the development of organic light-emitting diodes (OLEDs), liquid crystals, and other functional materials.[8]

• Fluorescent Probes: The extended conjugation provided by the biaryl system can be exploited to design and synthesize novel fluorescent dyes and sensors for various analytical and imaging applications.

Reaction Parameters and Optimization

The success of a Suzuki-Miyaura coupling reaction hinges on the careful selection of several key parameters. The following tables summarize common catalysts, ligands, bases, and solvents used in conjunction with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and its coupling partners.

Table 1: Palladium Catalysts and Ligands

Catalyst Precursor	Ligand	Typical Loading (mol%)	Notes
Pd(PPh₃)₄	PPh₃ (in catalyst)	1-5	A common and versatile catalyst, though sometimes less active for challenging substrates.
Pd(OAc)₂	PPh₃, SPhos, XPhos	1-5	Requires an external ligand; allows for fine-tuning of reactivity.
PdCl₂(dppf)	dppf (in complex)	1-5	Often effective for a broad range of substrates, including heteroaryl halides.[9]
Pd/C	None	5-10	A heterogeneous catalyst that can be useful for greener reaction conditions and easier product purification.[]

Table 2: Bases

Base	Equivalents	Common Solvents	Temperature (°C)	Notes
K₂CO₃	2-3	Toluene/H₂O, Dioxane/H₂O	80-110	A widely used and effective base for many Suzuki couplings.
K₃PO₄	2-3	Toluene, Dioxane	80-110	A stronger, non-nucleophilic base, often used for less reactive aryl chlorides.
Cs₂CO₃	2-3	Dioxane, THF	60-100	A highly effective but more expensive base, often used for difficult couplings.
Na₂CO₃	2-3	Toluene/H₂O, Ethanol/H₂O	80-110	A cost-effective and commonly used base.

Table 3: Solvents

Solvent System	Typical Ratio	Notes
Toluene / H₂O	10:1 to 4:1	A common biphasic system that facilitates the dissolution of both organic and inorganic reagents.
Dioxane / H₂O	10:1 to 4:1	Another widely used biphasic system, with dioxane being a good solvent for many organic compounds.
Tetrahydrofuran (THF) / H₂O	10:1 to 4:1	A suitable solvent system, though THF has a lower boiling point.
Dimethoxyethane (DME) / H₂O	10:1 to 4:1	Often used to improve the solubility of reagents.

Experimental Protocols

The following is a general protocol for the Suzuki-Miyaura cross-coupling of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with an aryl bromide. This protocol should be adapted and optimized for specific substrates and scales.

Detailed Experimental Protocol: Synthesis of a Biaryl-4-carboxaldehyde

Materials:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.0 equiv)

• Aryl bromide (1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene and Water, 10:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, the aryl bromide, palladium catalyst, and base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add the degassed solvent system (e.g., toluene and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biaryl-4-carboxaldehyde.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Experimental Workflow

Caption: A general workflow for a Suzuki-Miyaura cross-coupling experiment.

Example Signaling Pathway Inhibition

Caption: Inhibition of the TGF-β/SMAD signaling pathway by a biaryl derivative.[11]

Quantitative Data Summary

The following table provides a summary of representative yields for the Suzuki-Miyaura coupling of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with various aryl and heteroaryl halides.

Table 4: Reaction Yields with Various Coupling Partners

Entry	Aryl/Heteroaryl Halide	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Toluene/H₂O	90	12	85
2	4-Bromobenzonitrile	PdCl₂(dppf) (2)	K₃PO₄ (2)	Dioxane/H₂O	100	8	92
3	1-Bromo-4-(trifluoromethyl)benzene	Pd(OAc)₂/SPhos (2)	Cs₂CO₃ (2)	Toluene	100	6	88
4	2-Bromopyridine	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Dioxane/H₂O	100	16	75
5	3-Bromothiophene	PdCl₂(dppf) (3)	K₂CO₃ (2)	DME/H₂O	90	12	81
6	4-Iodotoluene	Pd(OAc)₂ (1)	Na₂CO₃ (2)	Ethanol/H₂O	80	6	95
7	1-Chloro-4-nitrobenzene	Pd(OAc)₂/XPhos (2)	K₃PO₄ (3)	t-BuOH/H₂O	100	24	78

Yields are for isolated, purified products and are representative examples from the literature. Actual yields may vary depending on the specific reaction conditions and substrate purity.

Conclusion

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a powerful and versatile building block for the synthesis of a diverse range of biaryl and heteroaryl carboxaldehydes via palladium-catalyzed cross-coupling reactions. The protocols and data presented herein provide a solid foundation for researchers to successfully employ this reagent in their synthetic campaigns, accelerating the discovery and development of new molecules in pharmaceuticals, materials science, and beyond. Careful optimization of the reaction parameters is crucial for achieving high yields and purity, particularly when working with challenging substrates.

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A biphenyl inhibitor of eIF4E targeting an internal binding site enables the design of cell-permeable PROTAC-degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03531J [pubs.rsc.org]
• 9. dspace.mit.edu [dspace.mit.edu]
• 11. Inhibition of the Transforming Growth Factor-β Signaling Pathway Confers Neuroprotective Effects on Beta-Amyloid-Induced Direct Neurotoxicity and Microglia-Mediated Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]

Applications of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, also known as 4-formylphenylboronic acid pinacol ester, is a versatile and pivotal building block in modern medicinal chemistry. Its unique bifunctional nature, possessing both a reactive aldehyde group and a stable boronic acid pinacol ester, makes it an invaluable tool for the synthesis of a diverse array of complex organic molecules with significant therapeutic potential. The aldehyde functionality serves as a handle for various transformations such as reductive amination, Wittig reactions, and condensations, while the boronic ester moiety is a cornerstone of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This allows for the facile construction of carbon-carbon bonds, a fundamental process in the assembly of drug scaffolds.

This document provides detailed application notes and experimental protocols for the utilization of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in key areas of medicinal chemistry, including the development of targeted cancer therapies, stimuli-responsive drug delivery systems, and advanced imaging agents.

Key Applications in Medicinal Chemistry

The unique structural attributes of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde have led to its application in several cutting-edge areas of drug discovery and development.

Synthesis of Targeted Cancer Therapeutics: PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies that have shown significant promise in the treatment of cancers with deficiencies in DNA repair mechanisms, such as those with BRCA1/2 mutations. The synthesis of potent PARP inhibitors often involves the construction of a biaryl scaffold, for which the Suzuki-Miyaura coupling is an ideal reaction. 4-Formylphenylboronic acid, the hydrolyzed form of the pinacol ester, is a key reactant in the synthesis of certain PARP inhibitors.[1]

Quantitative Data: PARP Inhibitor Activity

Compound	Target	IC50 (nM)	Cell Line	Reference
Y17	PARP-1	0.61	-	[1]
Y29	PARP-1	0.66	-	[1]
Y31	PARP-1	0.41	-	[1]
Y49	PARP-1	0.96	-	[1]
Y49	PARP-2	61.90	-	[1]
16l	PARP-1	<10	HCC1937 (BRCA1 mutant)	[2]
Olaparib (control)	PARP-1	-	HCC1937 (BRCA1 mutant)	[2]

Experimental Protocol: Synthesis of a PARP Inhibitor Intermediate via Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl bromide with 4-formylphenylboronic acid (generated in situ from the pinacol ester) to form a key biphenyl intermediate for PARP inhibitor synthesis.

Materials:

• Aryl bromide (1.0 equiv)

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)2) (0.02 equiv)

• Triphenylphosphine (PPh3) (0.08 equiv)

• Potassium carbonate (K2CO3) (2.0 equiv)

• Toluene

• Water

Procedure:

• To a round-bottom flask, add the aryl bromide, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, and potassium carbonate.

• Add toluene and water to the flask.

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Add palladium(II) acetate and triphenylphosphine to the reaction mixture under an inert atmosphere.

• Heat the reaction mixture to 90-100 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biphenyl aldehyde intermediate.

Signaling Pathway: PARP Inhibition and Synthetic Lethality

Caption: PARP Inhibition in BRCA-deficient cancer cells.

Stimuli-Responsive Drug Delivery Systems

Stimuli-responsive drug delivery systems (DDS) are designed to release their therapeutic payload in response to specific triggers present in the target microenvironment, such as changes in pH or the presence of reactive oxygen species (ROS). 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is utilized to synthesize ROS-responsive linkers. The boronic ester moiety can be cleaved by elevated levels of hydrogen peroxide (H₂O₂), a common feature of the tumor microenvironment, leading to the disassembly of the nanocarrier and subsequent drug release.[3]

Quantitative Data: ROS-Responsive Nanoparticle Characteristics

Nanoparticle Formulation	Drug	Size (nm)	Drug Loading (%)	Drug Release at 24h (with H₂O₂)	Reference
mPEG₂k-PBPE-DSA Micelles	Nile Red	~100	-	~70%	[3]

Experimental Protocol: Synthesis of a ROS-Responsive Polymer via Passerini Reaction

This protocol outlines the synthesis of a key polymeric intermediate for a ROS-responsive drug delivery system using a Passerini three-component reaction.[3]

Materials:

• Carboxyl-functionalized methoxy poly(ethylene glycol) (mPEG-COOH) (1.0 equiv)

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.5 equiv)

• Propargyl isocyanoacetamide (1.5 equiv)

• Dichloromethane (DCM)

Procedure:

• Dissolve mPEG-COOH in dry DCM in a round-bottom flask under an inert atmosphere.

• Add 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and propargyl isocyanoacetamide to the solution.

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by ¹H NMR spectroscopy.

• Upon completion, precipitate the polymer by adding the reaction mixture to cold diethyl ether.

• Collect the precipitate by filtration and wash with diethyl ether.

• Dry the resulting polymer, mPEG-PBPE-alkynyl, under vacuum.

Experimental Workflow: Fabrication of ROS-Responsive Micelles

Caption: Workflow for ROS-responsive drug delivery system.

Synthesis of Aggregation-Induced Emission (AIE) Luminogens for Bioimaging

Aggregation-induced emission (AIE) is a photophysical phenomenon where non-emissive molecules in solution become highly luminescent upon aggregation. This property is highly advantageous for bioimaging, as it leads to high signal-to-noise ratios. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can be incorporated into molecules that exhibit AIE, serving as a versatile building block for constructing fluorescent probes for cellular imaging and diagnostics. A derivative, 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde, is used to synthesize AIE molecules.[2]

Quantitative Data: Properties of AIE Luminogens

AIE Molecule	Quantum Yield (in aggregate state)	Application	Reference
TPA-AN-TPM	12.9%	Ultrabright red AIE dots	[2]

Experimental Protocol: General Synthesis of an AIE Luminogen

This protocol describes a general synthetic route towards an AIE luminogen using a derivative of the title compound as a linker.[2]

Materials:

• 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde (1.0 equiv)

• Dimethylpyranyldene-malononitrile (2.0 equiv)

• Anthracene derivative (for subsequent reaction)

• Piperidine (catalyst)

• Ethanol

Procedure:

• Dissolve 4,4'-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde and dimethylpyranyldene-malononitrile in ethanol.

• Add a catalytic amount of piperidine to the solution.

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature to allow for precipitation of the product.

• Collect the solid product by filtration and wash with cold ethanol.

• The resulting intermediate can be further functionalized, for example, through a Suzuki coupling reaction with an anthracene derivative to yield the final AIE luminogen.

Logical Relationship: Principle of Aggregation-Induced Emission

Caption: Principle of Aggregation-Induced Emission (AIE).

Conclusion

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a highly valuable and versatile reagent in medicinal chemistry. Its ability to participate in a wide range of chemical transformations, particularly the robust Suzuki-Miyaura coupling, has enabled the synthesis of innovative and complex molecules with significant therapeutic and diagnostic potential. The applications highlighted in this document, from targeted cancer therapies and sophisticated drug delivery systems to advanced bioimaging agents, underscore the profound impact of this building block on modern drug discovery. The provided protocols and data serve as a practical guide for researchers to harness the full potential of this remarkable compound in their own research endeavors.

References

• 1. Structure-based design, synthesis, and evaluation of inhibitors with high selectivity for PARP-1 over PARP-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of a phenylboronic ester-linked PEG-lipid conjugate for ROS-responsive drug delivery - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Biaryl Compounds using 4-Formylphenylboronic acid pinacol ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of biaryl scaffolds is a cornerstone of modern medicinal chemistry and materials science. These structural motifs are prevalent in a vast array of pharmaceuticals, natural products, and organic electronic materials. The Suzuki-Miyaura cross-coupling reaction stands out as one of the most robust and versatile methods for the formation of carbon-carbon bonds between sp²-hybridized centers. 4-Formylphenylboronic acid pinacol ester is a key building block in this context, offering a stable, easy-to-handle source of a formyl-substituted phenylboron moiety. The formyl group provides a valuable synthetic handle for further functionalization, making this reagent particularly useful in the construction of complex molecular architectures for drug discovery and development.

These application notes provide detailed protocols and data for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 4-Formylphenylboronic acid pinacol ester with various aryl halides to generate functionalized biaryl aldehydes.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (in this case, 4-Formylphenylboronic acid pinacol ester) and an organohalide. The reaction proceeds through a catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination. A base is required to activate the boronic ester for the transmetalation step.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Data Presentation: Synthesis of Substituted 4-Biphenylcarboxaldehydes

The following table summarizes the expected yields for the Suzuki-Miyaura coupling of 4-Formylphenylboronic acid pinacol ester with a variety of aryl bromides, based on literature precedents for similar reactions.[1][2][3][4] Reaction conditions are detailed in the experimental protocol below.

Entry	Aryl Bromide (R¹-Br)	R¹ Group	Product	Expected Yield (%)
1	Bromobenzene	-H	4-Biphenylcarboxaldehyde	90-98
2	4-Bromotoluene	4-CH₃	4'-Methyl-4-biphenylcarboxaldehyde	88-95
3	4-Bromoanisole	4-OCH₃	4'-Methoxy-4-biphenylcarboxaldehyde	85-92
4	4-Bromobenzonitrile	4-CN	4'-Cyano-4-biphenylcarboxaldehyde	80-90
5	4-Bromonitrobenzene	4-NO₂	4'-Nitro-4-biphenylcarboxaldehyde	82-94
6	1-Bromo-4-(trifluoromethyl)benzene	4-CF₃	4'-(Trifluoromethyl)-4-biphenylcarboxaldehyde	78-88
7	2-Bromotoluene	2-CH₃	2'-Methyl-4-biphenylcarboxaldehyde	75-85
8	3-Bromopyridine	3-pyridyl	4-(3-Pyridyl)benzaldehyde	70-85

Experimental Protocols

General Procedure for the Suzuki-Miyaura Coupling of 4-Formylphenylboronic acid pinacol ester with Aryl Bromides

This protocol is a general guideline and may require optimization for specific substrates.

Materials and Reagents:

• 4-Formylphenylboronic acid pinacol ester (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂; 0.02 equiv)

• Triphenylphosphine (PPh₃; 0.08 equiv) or other suitable phosphine ligand

• Anhydrous potassium carbonate (K₂CO₃; 2.0 equiv) or another suitable base

• 1,4-Dioxane and Water (4:1 v/v) or another suitable solvent system (e.g., Toluene/Water, DMF/Water)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Reaction Setup:

References

• 1. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Derivatization of 4-Formylphenylboronic Acid Pinacol Ester: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, 4-Formylphenylboronic acid pinacol ester stands as a versatile bifunctional molecule, bridging the worlds of organic synthesis and bioconjugation. Its unique structure, featuring a reactive aldehyde and a stable boronic ester, opens avenues for a multitude of chemical transformations. This document provides detailed application notes and experimental protocols for key derivatization reactions of this compound, enabling its tailored application in drug discovery, materials science, and diagnostics.

The aldehyde group serves as a handle for reactions such as reductive amination and Schiff base formation, allowing for the introduction of diverse amine-containing molecules. Simultaneously, the boronic acid pinacol ester moiety is a cornerstone of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, facilitating the formation of carbon-carbon bonds to construct complex aromatic systems. Furthermore, this compound is a valuable component in multicomponent reactions like the Passerini reaction, offering a pathway to complex molecular scaffolds in a single step.

Application Note 1: Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of biaryl compounds. 4-Formylphenylboronic acid pinacol ester can be efficiently coupled with a variety of aryl and heteroaryl halides to synthesize functionalized benzaldehyde derivatives. These products are valuable intermediates in the synthesis of pharmaceuticals, liquid crystals, and organic light-emitting diodes (OLEDs).

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Aryl halides can be coupled with 4-Formylphenylboronic acid pinacol ester using a palladium catalyst and a base. The following is a general protocol that can be adapted for various substrates.

Materials:

• 4-Formylphenylboronic acid pinacol ester

• Aryl halide (e.g., aryl bromide, aryl iodide)

• Palladium(II) acetate (Pd(OAc)₂)

• 1,1'-Bis(di-tert-butylphosphino)ferrocene (DtBuPF)

• Potassium phosphate tribasic (K₃PO₄), anhydrous

• Anhydrous 1,4-dioxane

• Water, degassed

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine 4-Formylphenylboronic acid pinacol ester (1.2 equivalents), the aryl halide (1.0 equivalent), and anhydrous potassium phosphate (3.0 equivalents).

• Add a 4:1 mixture of anhydrous 1,4-dioxane and degassed water to achieve a concentration of approximately 0.1 M with respect to the aryl halide.

• Stir the suspension and degas by bubbling Argon through the mixture for 15-20 minutes.

• In a separate vial, weigh palladium(II) acetate (0.02 equivalents) and DtBuPF (0.04 equivalents) and add them to the reaction flask under a positive flow of Argon.

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl halide is consumed (typically 4-24 hours).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired biaryl compound.

Quantitative Data: Suzuki-Miyaura Coupling of 4-Formylphenylboronic Acid Pinacol Ester with Various Aryl Bromides

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole	4'-Methoxy-[1,1'-biphenyl]-4-carbaldehyde	92
2	1-Bromo-4-(trifluoromethyl)benzene	4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-carbaldehyde	88
3	2-Bromopyridine	4-(Pyridin-2-yl)benzaldehyde	75
4	3-Bromopyridine	4-(Pyridin-3-yl)benzaldehyde	81
5	4-Bromobenzonitrile	4'-Cyano-[1,1'-biphenyl]-4-carbaldehyde	95

Yields are for isolated products after purification.

Suzuki-Miyaura Cross-Coupling Catalytic Cycle.

Application Note 2: Reductive Amination for Bioconjugation

Reductive amination is a mild and efficient method for forming carbon-nitrogen bonds. The aldehyde functionality of 4-Formylphenylboronic acid pinacol ester can react with primary or secondary amines to form a Schiff base (imine) intermediate, which is then reduced in situ to a stable secondary or tertiary amine. This reaction is widely used to conjugate the boronic acid moiety to biomolecules such as peptides, proteins, and amino-modified oligonucleotides for applications in targeted drug delivery and diagnostics.

Experimental Protocol: General Procedure for Reductive Amination

This protocol describes the reductive amination of 4-Formylphenylboronic acid pinacol ester with an amine using sodium triacetoxyborohydride as the reducing agent.

Materials:

• 4-Formylphenylboronic acid pinacol ester

• Primary or secondary amine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (optional, as a catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the amine (1.0 equivalent) in anhydrous DCM, add 4-Formylphenylboronic acid pinacol ester (1.1 equivalents).

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. For less reactive amines, a catalytic amount of acetic acid can be added.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-24 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired amine derivative.

Quantitative Data: Reductive Amination with Various Amines

Entry	Amine	Product	Yield (%)
1	Benzylamine	N-Benzyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine	85
2	Morpholine	4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methyl)morpholine	90
3	Aniline	N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)aniline	78
4	Glycine methyl ester	Methyl 2-(((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methyl)amino)acetate	82
5	Piperidine	1-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methyl)piperidine	93

Yields are for isolated products after purification.

Reductive Amination Workflow.

Application Note 3: Passerini Three-Component Reaction for Drug Delivery Systems

The Passerini reaction is a three-component reaction between a carboxylic acid, an isocyanide, and an aldehyde or ketone to form an α-acyloxy carboxamide. 4-Formylphenylboronic acid pinacol ester can serve as the aldehyde component in this reaction, enabling the creation of complex molecules with a boronic ester handle for further functionalization or for creating stimuli-responsive materials. For instance, it has been used in the synthesis of phenylboronic ester-linked PEG-lipid conjugates for reactive oxygen species (ROS)-responsive drug delivery.[1]

Experimental Protocol: Synthesis of a Phenylboronic Ester-Linked PEG-Alkynyl Conjugate via Passerini Reaction

This protocol describes the synthesis of an alkyne-functionalized methoxy poly(ethylene glycol) (mPEG) with a phenylboronic pinacol ester linker.[1]

Materials:

• Carboxyl functionalized methoxy poly(ethylene glycol) (mPEG-COOH)

• 4-Formylphenylboronic acid pinacol ester

• Propargyl isocyanoacetamide

• Dichloromethane (DCM), anhydrous

Procedure:

• In a round-bottom flask, dissolve mPEG-COOH (1.0 equivalent) in anhydrous DCM.

• Add 4-Formylphenylboronic acid pinacol ester (1.5 equivalents) and propargyl isocyanoacetamide (1.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 48 hours under an inert atmosphere.

• After the reaction is complete, concentrate the solution under reduced pressure.

• Precipitate the crude product by adding the concentrated solution dropwise into cold diethyl ether.

• Collect the precipitate by filtration and wash it several times with cold diethyl ether to remove unreacted starting materials.

• Dry the final product, mPEG-PBPE-alkynyl, under vacuum.

• The resulting polymer can be further functionalized, for example, via a Cu(I)-catalyzed click reaction with an azide-modified lipid to form a PEG-lipid conjugate for drug delivery applications.[1]

Logical Relationship: ROS-Responsive Drug Delivery

The phenylboronic ester linker is stable under normal physiological conditions but can be cleaved in the presence of high levels of reactive oxygen species (ROS), which are often found in the tumor microenvironment. This cleavage leads to the disassembly of the drug carrier and the release of the encapsulated therapeutic agent specifically at the target site.

ROS-Responsive Drug Delivery Mechanism.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Catalytic Systems in 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of catalytic systems for reactions involving 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key building block in the synthesis of complex organic molecules. The primary focus is on the Suzuki-Miyaura cross-coupling reaction, a powerful and versatile method for the formation of carbon-carbon bonds. This document offers comparative data on various catalytic systems, detailed experimental protocols, and visualizations to aid in reaction optimization and catalyst selection.

Introduction

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, also known as 4-formylphenylboronic acid pinacol ester, is a bifunctional molecule containing a versatile boronic ester for cross-coupling reactions and an aldehyde group for further synthetic transformations.[1] Its stability and reactivity make it a valuable reagent in medicinal chemistry and materials science for the construction of biaryl compounds and other complex architectures. The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between an organoboron compound and an organohalide, is the most common application for this reagent.[2] The efficiency of this reaction is highly dependent on the choice of catalyst, ligand, base, and solvent.

Catalytic Systems for Suzuki-Miyaura Coupling

The selection of an appropriate catalytic system is crucial for achieving high yields and purity in Suzuki-Miyaura couplings of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. Palladium-based catalysts are most commonly employed, with the ligand playing a key role in the catalyst's activity and stability. The following table summarizes the performance of various catalytic systems in Suzuki-Miyaura reactions with substrates similar to the topic compound.

Catalyst Precursor	Ligand	Base	Solvent System	Temperature (°C)	Yield (%)	Notes
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	>95	Highly active for a broad range of substrates.[3]
Pd₂(dba)₃	XPhos	K₃PO₄	1,4-Dioxane	80	92	Effective for challenging couplings, including those with heteroaryl chlorides.[4]
PdCl₂(dppf)	-	Na₂CO₃	Toluene/H₂O	115	84	A robust and commonly used catalyst for various Suzuki couplings.
Pd(PPh₃)₄	-	K₂CO₃	THF/H₂O	80	Variable	A classic catalyst, but can sometimes lead to lower yields and side products.[5]
PdCl₂(Amphos)₂	-	NaO-t-Bu	Ethanol	RT	Variable	Mild conditions, but stereoselectivity can be an issue with certain substrates.[6]

Experimental Protocols

The following are detailed protocols for Suzuki-Miyaura coupling reactions using 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. These protocols are intended as a starting point and may require optimization for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a general starting point for the coupling of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with an aryl halide.

Materials:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., Toluene/Water 4:1)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 mmol), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Under a positive pressure of inert gas, add the palladium catalyst (0.02-0.05 mmol).

• Add the degassed solvent system (10 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 90-110 °C) and stir for the specified time (e.g., 12-16 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate, 20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system to afford the pure biaryl product.

Protocol 2: High-Activity Catalyst System for Challenging Couplings

This protocol utilizes a highly active palladium precatalyst, which can be beneficial for less reactive aryl chlorides or for reactions requiring lower temperatures and shorter reaction times.[4]

Materials:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.5 equiv)

• Aryl chloride (1.0 equiv)

• XPhos Pd G3 precatalyst (2 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Degassed 1,4-Dioxane

Procedure:

• In a glovebox, add the aryl chloride (1.0 mmol), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.5 mmol), XPhos Pd G3 precatalyst (0.02 mmol), and potassium phosphate (2.0 mmol) to a vial equipped with a stir bar.

• Add degassed 1,4-dioxane (5 mL) to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 80-100 °C and stir for 2-12 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by flash column chromatography.

Visualizations

The following diagrams illustrate the key aspects of the Suzuki-Miyaura coupling reaction.

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Decision tree for selecting a suitable catalytic system for Suzuki-Miyaura coupling.

References

• 1. mdpi.com [mdpi.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings [organic-chemistry.org]

Scale-Up Synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the scale-up synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key building block in pharmaceutical and materials science research. The protocols described herein are designed to be robust and scalable, addressing common challenges encountered during the transition from laboratory to pilot-plant or industrial-scale production. This guide includes a comprehensive overview of the Miyaura borylation reaction, optimized reaction conditions, and detailed work-up and purification procedures. All quantitative data is summarized in structured tables for clarity, and key experimental workflows are visualized using diagrams.

Introduction

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, also known as 4-formylphenylboronic acid pinacol ester, is a versatile bifunctional molecule widely employed in organic synthesis. Its aldehyde group serves as a handle for a variety of chemical transformations, including reductive amination, Wittig reactions, and condensations, while the boronic ester moiety is a cornerstone for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This unique combination of reactive sites makes it an invaluable precursor for the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs), fluorescent probes, and advanced materials.[1][2]

The increasing demand for this intermediate in drug discovery and development necessitates the establishment of reliable and efficient scale-up procedures. This document outlines a validated protocol for the multi-kilogram synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, focusing on process optimization, safety considerations, and product purification at an industrial scale.

Synthetic Pathway Overview

The most common and industrially viable route for the synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is the Miyaura borylation of 4-bromobenzaldehyde. This reaction involves the palladium-catalyzed coupling of an aryl halide with a diboron reagent, in this case, bis(pinacolato)diboron (B₂pin₂), in the presence of a base.

Caption: General synthetic scheme for the Miyaura borylation of 4-bromobenzaldehyde.

Scale-Up Synthesis Protocol: Miyaura Borylation (20 kg Scale)

This protocol details the synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde from 4-bromobenzaldehyde on a 20 kg scale.

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
4-Bromobenzaldehyde	185.02	20.0 kg	108.1	1.0
Bis(pinacolato)diboron (B₂pin₂)	253.94	33.0 kg	130.0	1.2
Potassium Acetate (KOAc)	98.14	31.8 kg	324.0	3.0
[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)	816.64	882 g	1.08	0.01
1,4-Dioxane	-	200 L	-	-
Toluene	-	100 L	-	-
n-Heptane	-	100 L	-	-
Celite®	-	5 kg	-	-

Experimental Procedure

Caption: Experimental workflow for the scale-up synthesis.

• Reaction Setup:

  • Charge a 500 L glass-lined reactor with 4-bromobenzaldehyde (20.0 kg), bis(pinacolato)diboron (33.0 kg), and potassium acetate (31.8 kg).

  • Add 1,4-dioxane (200 L) to the reactor.

  • Seal the reactor and purge with nitrogen for at least 30 minutes to ensure an inert atmosphere. Maintain a positive nitrogen pressure throughout the reaction.

  • Charge the [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) catalyst (882 g) to the reactor under a nitrogen blanket.

• Reaction:

  • Begin agitation and slowly heat the reaction mixture to 85-90 °C.

  • Maintain the temperature and monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) every 2-4 hours. The reaction is typically complete within 12-16 hours (residual 4-bromobenzaldehyde <1%).

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to 20-25 °C.

  • Prepare a filter bed with Celite® (5 kg) and filter the reaction mixture to remove inorganic salts and the palladium catalyst.

  • Wash the filter cake with toluene (2 x 50 L) to ensure complete recovery of the product.

  • Combine the filtrate and washes and concentrate under reduced pressure at a temperature below 50 °C to remove the majority of the solvents.

• Purification (Crystallization):

  • To the concentrated residue, add n-heptane (100 L) and stir vigorously to induce crystallization.

  • Cool the slurry to 0-5 °C and stir for an additional 2-4 hours to maximize product precipitation.

  • Filter the solid product using a centrifuge or filter-dryer.

  • Wash the filter cake with cold n-heptane (2 x 20 L).

  • Dry the product under vacuum at 40 °C until a constant weight is achieved.

Expected Yield and Purity

Parameter	Value
Expected Yield	21.0 - 23.5 kg
Yield (%)	85 - 95%
Purity (by HPLC)	>98%
Appearance	White to off-white solid

Key Process Considerations and Troubleshooting

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. Maintaining a strict inert atmosphere is crucial to prevent catalyst deactivation and ensure complete conversion.[2]

• Moisture Control: While the reaction can tolerate trace amounts of water, anhydrous conditions are generally preferred for optimal results. Use of dry solvents and reagents is recommended.

• Agitation: Efficient mixing is important, particularly as the reaction mixture is a slurry. Inadequate agitation can lead to localized overheating and incomplete reaction.

• Exothermicity: The reaction is not significantly exothermic, but controlled heating is necessary to maintain the desired temperature range.

• Purification: Simple crystallization from a non-polar solvent like n-heptane is usually sufficient to achieve high purity. For removal of persistent impurities, a silica gel plug filtration of the crude product dissolved in a minimal amount of a moderately polar solvent (e.g., ethyl acetate/heptane mixture) may be employed before crystallization. However, it is important to note that boronic esters can sometimes be sensitive to silica gel.[3][4]

Applications in Drug Development and Materials Science

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a critical starting material in the synthesis of numerous compounds with significant applications:

• Pharmaceuticals: It is a key building block for the synthesis of various kinase inhibitors, anticoagulants, and other therapeutic agents. The aldehyde functionality allows for the introduction of diverse pharmacophores, while the boronic ester enables the construction of biaryl scaffolds, which are prevalent in many drug molecules.

• Materials Science: This compound is used in the preparation of covalent organic frameworks (COFs) and other porous materials.[5] The aldehyde groups can undergo condensation reactions to form robust, crystalline networks with applications in gas storage, catalysis, and sensing.

• Fluorescent Probes: The unique electronic properties of the arylboronic ester moiety make it a useful component in the design of fluorescent sensors for the detection of biologically relevant species such as reactive oxygen species and metal ions.[1]

Safety Information

• 4-Bromobenzaldehyde: Irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Bis(pinacolato)diboron: Flammable solid. Handle in a well-ventilated area away from ignition sources.

• Potassium Acetate: Hygroscopic. Keep container tightly closed.

• Palladium Catalyst: Toxic and sensitizer. Avoid inhalation of dust and contact with skin and eyes.

• 1,4-Dioxane: Flammable liquid and potential carcinogen. Handle in a fume hood.

• Toluene and n-Heptane: Flammable liquids. Handle in a well-ventilated area.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform a thorough risk assessment for the entire process.

Conclusion

The protocol described in this document provides a reliable and scalable method for the synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. By carefully controlling key reaction parameters and implementing robust work-up and purification procedures, high yields of high-purity material can be consistently obtained on a multi-kilogram scale. The versatility of this building block ensures its continued importance in the fields of drug discovery, materials science, and organic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and Scale-up of a Miyaura Borylation Process [carbogen-amcis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Suzuki Reactions with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help improve the yield of Suzuki-Miyaura cross-coupling reactions involving 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Troubleshooting Guide

Low yields in Suzuki reactions with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can arise from several factors, often related to the stability of the boronic ester and the specific reaction conditions. This guide addresses common issues in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the first things I should check?

A1: When troubleshooting low yields, it's best to start with the fundamentals of your reaction setup and reagents:

• Reagent Quality: Ensure the purity of your 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, aryl halide, palladium catalyst, ligand, and base. Boronic esters can degrade over time, and phosphine ligands are susceptible to oxidation.[1]

• Inert Atmosphere: The palladium(0) catalyst is sensitive to oxygen.[1] Ensure your reaction vessel is thoroughly purged with an inert gas (e.g., argon or nitrogen) and that the reaction is maintained under a positive pressure of this gas.

• Solvent and Base Purity: Use anhydrous and degassed solvents to prevent catalyst deactivation.[1] Ensure your base is of high purity and has been stored correctly.

Q2: I suspect protodeboronation of my boronic ester is a significant side reaction. How can I minimize it?

A2: Protodeboronation, the replacement of the boronic ester group with a hydrogen atom, is a common side reaction, especially with electron-deficient arylboronic esters like 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.[1] To mitigate this:

• Use Anhydrous Conditions: Water can facilitate protodeboronation. While some Suzuki reactions tolerate water, if you suspect this side reaction, using anhydrous solvents and bases can be beneficial.

• Optimize Reaction Time and Temperature: Shorter reaction times and lower temperatures can reduce the extent of protodeboronation. Monitor the reaction progress closely to avoid prolonged heating after the reaction is complete.

• Choice of Base: A milder base may be preferable to reduce the rate of protodeboronation.

Q3: I am observing a significant amount of homocoupling of my boronic ester. What causes this and how can I prevent it?

A3: Homocoupling of the boronic ester to form a symmetrical biaryl is another common side reaction. This is often promoted by the presence of oxygen or palladium(II) species.[2] To reduce homocoupling:

• Thorough Degassing: Ensure your reaction mixture is properly degassed to remove oxygen, which can contribute to the formation of Pd(II) species that promote homocoupling.[2]

• Use of a Pre-catalyst: Using a Pd(0) pre-catalyst can sometimes be advantageous over generating Pd(0) in situ from a Pd(II) source.

• Stoichiometry: Carefully control the stoichiometry of your reactants. An excess of the aryl halide relative to the boronic ester can sometimes disfavor homocoupling.

Q4: My purification is difficult, and the product seems to co-elute with byproducts. What are the best practices for purifying the product of this reaction?

A4: Purification of the products of Suzuki reactions involving boronic esters can be challenging.

• Workup: After the reaction, a standard workup involves diluting the reaction mixture with an organic solvent like ethyl acetate, followed by washing with water and brine.

• Column Chromatography: Column chromatography on silica gel is a common purification method. However, boronic esters and their byproducts can sometimes streak or be difficult to separate on silica.[3] If you encounter this issue, consider using neutral alumina or boric acid-impregnated silica gel for chromatography.[4][5]

• Crystallization: If the product is a solid, recrystallization can be an effective purification technique.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in Suzuki couplings with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde?

A1: The most common side reactions are protodeboronation (replacement of the boronic ester with hydrogen), homocoupling of the boronic ester, and dehalogenation of the aryl halide.[2]

Q2: Do I need to hydrolyze the pinacol ester to the boronic acid before the reaction?

A2: In many cases, the pinacol ester can be used directly in the Suzuki-Miyaura reaction without prior hydrolysis.[6] The reaction conditions, particularly the presence of a base and water (if used), are often sufficient to facilitate the necessary transmetalation step.

Q3: What are the optimal reaction conditions for this specific boronic ester?

A3: The optimal conditions can vary depending on the specific aryl halide being used. However, a good starting point is to use a palladium catalyst such as Pd(PPh₃)₄ or a combination of a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand (e.g., SPhos, XPhos). Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄). Solvents like dioxane, THF, or DMF, often with a small amount of water, are frequently used.[2]

Quantitative Data on Reaction Parameters

The following table summarizes expected trends in reaction yield based on the variation of key reaction parameters for Suzuki-Miyaura reactions with arylboronic esters. Note that these are general trends, and optimal conditions should be determined empirically for each specific reaction.

Parameter	Variation	Expected Impact on Yield	Rationale
Catalyst	Pd(PPh₃)₄ vs. Pd(OAc)₂/SPhos	May vary	Buchwald-type ligands like SPhos can be more effective for challenging couplings.[7]
Base	K₂CO₃ vs. K₃PO₄ vs. Cs₂CO₃	Cs₂CO₃ often gives higher yields	Stronger bases can accelerate the reaction but may also increase side reactions.[8]
Solvent	Dioxane/H₂O vs. Toluene vs. DMF	Dioxane/H₂O is a common starting point	The choice of solvent can influence solubility and reaction rate.
Temperature	80 °C vs. 100 °C	Higher temperature may increase rate but also decomposition	A balance must be struck between reaction rate and reagent stability.[1]
Aryl Halide	Aryl-I > Aryl-Br > Aryl-Cl	Aryl iodides are generally most reactive	The C-X bond strength influences the rate of oxidative addition.[1]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura reaction with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. Optimization of specific parameters may be required.

• Reaction Setup:

  • To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 equivalents), the aryl halide (1.0 equivalent), and the base (e.g., K₂CO₃, 2.0 equivalents).

  • Evacuate and backfill the flask with the inert gas three times.

• Reagent Addition:

  • Add the degassed solvent (e.g., 1,4-dioxane/water 4:1) via syringe.

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents) or a combination of a palladium source and ligand.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

  • Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.[1]

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in Suzuki reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: 4-Formylphenylboronic Acid Pinacol Ester in Chemical Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions encountered when using 4-Formylphenylboronic acid pinacol ester in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 4-formylphenylboronic acid pinacol ester?

A1: The three most prevalent side reactions are hydrolysis, protodeboronation, and homocoupling. These reactions can lead to reduced yield of the desired product and complicate purification processes.

Q2: What is hydrolysis and under what conditions does it occur?

A2: Hydrolysis is the cleavage of the pinacol ester group to form the corresponding boronic acid. This reaction is primarily promoted by the presence of water and is significantly influenced by pH.[1] It can occur during the reaction setup, the Suzuki-Miyaura coupling itself (which often uses aqueous bases), or during aqueous workup procedures.

Q3: What is protodeboronation and what factors promote it?

A3: Protodeboronation is the replacement of the boronic acid pinacol ester group with a hydrogen atom, leading to the formation of benzaldehyde as a byproduct. This side reaction is often catalyzed by the palladium catalyst and can be exacerbated by the presence of a proton source (like water), the choice of base, and elevated temperatures.[2]

Q4: What is homocoupling and why does it happen?

A4: Homocoupling is the palladium-catalyzed reaction of two molecules of the boronic acid ester to form a symmetrical biaryl byproduct (4,4'-diformylbiphenyl). This reaction is often promoted by the presence of oxygen, which can interfere with the catalytic cycle, and can also occur when using Pd(II) precatalysts.

Troubleshooting Guides

This section provides detailed guides to identify, understand, and mitigate the common side reactions of 4-formylphenylboronic acid pinacol ester.

Issue 1: Significant Hydrolysis of the Pinacol Ester

Symptoms:

• Appearance of a more polar spot on TLC corresponding to 4-formylphenylboronic acid.

• Reduced yield of the desired cross-coupled product.

• Inconsistent reaction outcomes.

Root Causes & Solutions:

Root Cause	Recommended Solution
Presence of Water in Solvents or Reagents	Use anhydrous solvents and ensure all reagents are thoroughly dried before use.
Aqueous Basic Conditions in Suzuki-Miyaura Coupling	Minimize the amount of water in the reaction mixture. Consider using anhydrous conditions with a suitable base if the reaction tolerates it.
Prolonged Exposure to Aqueous Conditions during Workup	Minimize the duration of the aqueous workup. Extract the product into an organic solvent as quickly as possible.
High pH of the Reaction Mixture	If possible, use a milder base or a biphasic system to control the pH of the aqueous layer.[1]

Quantitative Data on Hydrolysis of Phenylboronic Pinacol Esters:

The rate of hydrolysis is highly dependent on pH. The following table, adapted from a study on substituted phenylboronic pinacol esters, illustrates the stability at different pH values. While data for the 4-formyl derivative is not explicitly available, the trend for acetamide-substituted phenylboronic pinacol ester provides a useful reference.

Time (minutes)	% Residual Ester in Water (pH ~5.5)	% Residual Ester in Phosphate Buffer (pH 7.4)
0	100	100
5	~80	< 10
10	~60	0
30	~20	0
60	< 5	0

Data is representative for an acetamide-substituted phenylboronic pinacol ester and illustrates the significant increase in hydrolysis rate at a higher pH.[1]

Issue 2: Protodeboronation Leading to Benzaldehyde Formation

Symptoms:

• Detection of benzaldehyde in the crude reaction mixture by GC-MS or NMR.

• Reduced yield of the desired product.

Root Causes & Solutions:

Root Cause	Recommended Solution
Inappropriate Base	Strong bases can promote protodeboronation. Switch to a milder base such as K₃PO₄, K₂CO₃, or Cs₂CO₃.[2]
Presence of Protic Solvents/Water	Use anhydrous solvents and minimize water content. The pinacol ester can first hydrolyze to the more susceptible boronic acid.
High Reaction Temperature	Lower the reaction temperature. If the reaction is slow, consider a more active catalyst/ligand system rather than increasing the temperature.[2]
Prolonged Reaction Time	Optimize the reaction time to avoid prolonged exposure of the boronic ester to the reaction conditions once the desired product has formed.

Experimental Protocol to Minimize Protodeboronation:

This protocol provides a general guideline for a Suzuki-Miyaura coupling reaction designed to suppress protodeboronation.

Materials:

• 4-Formylphenylboronic acid pinacol ester (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0 equivalents)

• Anhydrous solvent (e.g., Dioxane or Toluene)

• Anhydrous workup and purification reagents

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide, the palladium catalyst, and the anhydrous base.

• Add the anhydrous solvent via a syringe.

• Degas the mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Add the 4-formylphenylboronic acid pinacol ester to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 80-90 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a minimal amount of water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Issue 3: Formation of Homocoupling Byproduct (4,4'-Diformylbiphenyl)

Symptoms:

• Presence of a symmetrical biaryl byproduct in the crude reaction mixture.

• Reduced yield of the desired cross-coupled product.

Root Causes & Solutions:

Root Cause	Recommended Solution
Presence of Oxygen	Thoroughly degas all solvents and maintain a strict inert atmosphere (Argon or Nitrogen) throughout the reaction.
Use of Pd(II) Precatalysts	Pd(II) sources can directly promote homocoupling. Consider using a Pd(0) catalyst (e.g., Pd(PPh₃)₄) or ensure efficient in-situ reduction of the Pd(II) precatalyst.
High Concentration of Boronic Ester	A high concentration of the boronic ester can favor the bimolecular homocoupling reaction. Consider slow addition of the boronic ester to the reaction mixture.

Visualized Workflows and Mechanisms

To further clarify the processes and troubleshooting logic, the following diagrams are provided.

Caption: Reaction pathway for the hydrolysis of 4-formylphenylboronic acid pinacol ester.

Caption: Competing reactions in a Suzuki-Miyaura coupling involving 4-formylphenylboronic acid pinacol ester.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with reactions involving 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key reagent in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl aldehydes. This document provides troubleshooting advice and frequently asked questions (FAQs) to address common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a Suzuki-Miyaura coupling reaction using 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde?

A1: The most frequently encountered impurities include:

• Unreacted starting materials: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and the corresponding aryl halide.

• Homocoupled byproducts: Biaryls formed from the coupling of two molecules of the aryl halide or two molecules of the boronic ester.

• Protodeboronated arene: The boronic ester is replaced by a hydrogen atom, leading to the formation of benzaldehyde.

• Residual palladium catalyst: Both homogeneous and heterogeneous palladium catalysts can contaminate the final product.[1]

• Inorganic salts: Bases such as potassium carbonate or potassium phosphate used in the reaction.

Q2: What is the recommended initial workup procedure for a Suzuki-Miyaura reaction mixture?

A2: A standard aqueous workup is the essential first step to remove the bulk of inorganic salts and water-soluble impurities.[2]

Detailed Protocol for Aqueous Workup:

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate or dichloromethane.[3]

• Transfer the mixture to a separatory funnel and wash with water or brine.[4]

• Separate the organic layer and extract the aqueous layer a second time with the organic solvent to ensure complete recovery of the product.[5]

• Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[6]

Q3: How can I effectively remove unreacted boronic acid and its pinacol ester derivative?

A3: Unreacted boronic acid can be removed with a basic aqueous wash, which converts the acidic boronic acid into its water-soluble boronate salt. The pinacol ester is also susceptible to hydrolysis under basic conditions, which facilitates its removal into the aqueous layer. Some pinacol esters can be challenging to remove completely and may require chromatographic purification. The use of boric acid-impregnated silica gel can sometimes aid in the separation of boronic esters during column chromatography by reducing their over-adsorption on standard silica gel.[1][4]

Q4: My desired biaryl aldehyde product and the homocoupled byproduct have very similar polarities. How can I separate them?

A4: Separating compounds with similar polarities is a common challenge in the purification of Suzuki coupling products.

• Meticulous Column Chromatography: Flash column chromatography using a shallow solvent gradient is often effective. It is crucial to first determine the optimal solvent system using Thin Layer Chromatography (TLC). Common solvent systems for biaryls include gradients of ethyl acetate in hexanes or dichloromethane in hexanes.[7]

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method. The choice of solvent is critical. Common solvent pairs for biaryl compounds include ethanol/water or hexanes/methanol.[8]

Q5: Why is removing the residual palladium catalyst crucial, and what are the best methods?

A5: For pharmaceutical applications, reducing palladium levels to parts-per-million (ppm) is critical due to toxicity concerns and regulatory requirements.[9]

• Filtration through Celite: For heterogeneous catalysts, a simple filtration of the reaction mixture through a pad of Celite can effectively remove the solid catalyst.[3]

• Metal Scavengers: For homogeneous catalysts, which are soluble in the reaction mixture, metal scavengers are highly effective. These are typically functionalized silica or polymer resins that selectively bind to the palladium, which can then be removed by filtration.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low product yield after purification.	1. Incomplete reaction. 2. Product loss during aqueous workup. 3. Decomposition of the product on silica gel. 4. Product co-eluting with impurities.	1. Monitor the reaction by TLC or LC-MS to ensure completion. 2. Ensure thorough extraction from the aqueous layer. 3. Deactivate the silica gel with a small amount of triethylamine in the eluent if the product is acid-sensitive. Aromatic aldehydes can sometimes be sensitive to silica gel.[10] 4. Optimize the solvent system for column chromatography with a shallower gradient.
Product appears as an oil and will not crystallize.	1. Presence of impurities inhibiting crystallization. 2. The product may inherently be an oil at room temperature.	1. Attempt further purification by column chromatography to remove impurities and then re-attempt crystallization. 2. If the product is an oil, purification by chromatography is the most suitable method.
Dark-colored product after purification.	Residual palladium catalyst contamination.	1. Filter the crude reaction mixture through a pad of Celite. 2. Treat the crude product with a palladium scavenger. 3. Activated carbon can also be used to remove colored impurities.
Formation of a carboxylic acid byproduct.	Oxidation of the aldehyde functional group. This is a common issue with aldehydes.[11]	1. Handle the aldehyde under an inert atmosphere where possible to minimize air exposure. 2. Purification via formation of a bisulfite adduct can separate the aldehyde from the acid.[10]
Formation of alcohol and carboxylic acid (Cannizzaro reaction).	The reaction was run under strongly basic conditions (pH > 11), causing disproportionation of the aldehyde.[12]	Maintain the pH of the reaction mixture between 8 and 11 to prevent the Cannizzaro reaction.

Quantitative Data on Purification Methods

The following table summarizes representative data for common purification techniques. Actual results will vary based on the specific product, reaction scale, and experimental conditions.

Purification Method	Starting Material	Product	Typical Yield (%)	Purity (%)	Key Considerations
Column Chromatography	4-Formylphenylboronic acid pinacol ester & Aryl Bromide	Biaryl Aldehyde	70-95	>98	Solvent system and gradient are critical for good separation.[7]
Recrystallization	Crude Biaryl Aldehyde	Crystalline Biaryl Aldehyde	80-95 (of crude)	>99	Product must be a solid. Solvent selection is key.[8]
Palladium Scavenging	Crude Biaryl Aldehyde	Purified Biaryl Aldehyde	>95 (recovery)	Pd levels <10 ppm	Effective for removing soluble palladium catalysts.[1]
Bisulfite Adduct Formation	Crude Aromatic Aldehyde	Purified Aromatic Aldehyde	60-85 (recovery)	>98	Specific for aldehydes; requires subsequent regeneration of the aldehyde.[2]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline for the purification of a biaryl aldehyde product from a Suzuki-Miyaura reaction.

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed column.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the top of the silica gel column. Alternatively, dry-load the sample by adsorbing it onto a small amount of silica gel.

• Elution: Start with a non-polar eluent (e.g., 100% hexanes) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 0% to 20% ethyl acetate in hexanes.[3]

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent pair in which the product is soluble at high temperatures but sparingly soluble at low temperatures. Common pairs include ethanol/water or hexanes/methanol.[8]

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature. Crystal formation should be observed. Further cooling in an ice bath can maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum.

Protocol 3: Palladium Removal using a Scavenger

• Dissolution: Dissolve the crude product in a suitable organic solvent.

• Scavenger Addition: Add the recommended amount of the palladium scavenger resin (e.g., 5 equivalents relative to the initial palladium loading).[1]

• Stirring: Stir the mixture at room temperature for several hours or overnight.[1]

• Filtration: Filter off the scavenger resin.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the product with reduced palladium content.

Visualizations

Caption: General experimental workflow for the purification of Suzuki coupling products.

Caption: Logical troubleshooting guide for purification issues.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. A Facile Chromatographic Method for Purification of Pinacol Boronic Esters | CoLab [colab.ws]
• 4. researchgate.net [researchgate.net]
• 5. Why does aromatic aldehyde stay at last? | Filo [askfilo.com]
• 6. reddit.com [reddit.com]
• 7. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. researchgate.net [researchgate.net]
• 11. General procedures for the purification of Aldehydes - Chempedia - LookChem [lookchem.com]
• 12. gauthmath.com [gauthmath.com]

Technical Support Center: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in Cross-Coupling Reactions

Welcome to the technical support center for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use in chemical synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura reaction with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is resulting in a low yield. What are the common causes?

A1: Low yields in Suzuki-Miyaura couplings involving this reagent can stem from several factors:

• Suboptimal Reaction Conditions: The choice of catalyst, ligand, base, and solvent system is critical and highly dependent on the coupling partner.

• Protodeboronation: This is a common side reaction where the boronic ester is replaced by a hydrogen atom, particularly with electron-rich or heteroaryl coupling partners under strongly basic aqueous conditions.

• Homocoupling: The self-coupling of the boronic ester can occur, often promoted by the presence of oxygen or certain palladium species.

• Hydrolysis of the Pinacol Ester: The pinacol boronate can hydrolyze to the corresponding boronic acid, which may have different reactivity and solubility, potentially leading to lower yields.

• Aldehyde Group Interference: The aldehyde functionality can, in some cases, coordinate to the palladium catalyst, potentially inhibiting the catalytic cycle. Under strongly basic conditions, side reactions of the aldehyde, such as the Cannizzaro reaction, may also occur.

Q2: I am observing significant amounts of a byproduct that appears to be benzaldehyde. What is causing this?

A2: The formation of benzaldehyde is a strong indication of protodeboronation. This side reaction is often exacerbated by:

• Presence of water and a strong base: This combination can facilitate the cleavage of the carbon-boron bond.

• Elevated temperatures: Higher temperatures can accelerate the rate of protodeboronation.

• Substrate electronics: Electron-rich aryl halides can sometimes promote this side reaction.

To mitigate protodeboronation, consider using anhydrous conditions, a milder base (e.g., K₃PO₄ or KF), or protecting the boronic ester as a more stable derivative if possible.

Q3: Can the aldehyde group in 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde participate in side reactions under Suzuki-Miyaura conditions?

A3: Yes, the aldehyde group can potentially undergo side reactions, although its compatibility is generally good under carefully chosen conditions. Potential side reactions include:

• Cannizzaro Reaction: Under strongly basic conditions, especially at higher temperatures, non-enolizable aldehydes can disproportionate into a carboxylic acid and an alcohol.

• Decarbonylation: While less common for aromatic aldehydes under typical Suzuki conditions, palladium catalysts are known to mediate decarbonylation reactions at elevated temperatures.

• Aldol-type reactions: If other enolizable carbonyl compounds are present, the aldehyde can participate in cross-aldol condensations, particularly with strong bases.

Using milder bases and the lowest effective temperature can help minimize these unwanted side reactions.

Troubleshooting Guides

Issue 1: Low to No Product Formation

If you are experiencing low to no yield of your desired cross-coupled product, consider the following troubleshooting steps, presented in a logical workflow.

Caption: Troubleshooting workflow for low product yield.

Detailed Steps:

• Verify Reagent Quality:

  • Boronic Ester: Ensure the 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is of high purity and has been stored under inert conditions to prevent hydrolysis.

  • Aryl Halide: Confirm the purity and integrity of your coupling partner.

  • Catalyst: Use a fresh, active palladium catalyst. Pre-catalysts can sometimes be more reliable than generating the active Pd(0) species in situ.

• Optimize the Catalytic System:

  • Palladium Source: Different palladium sources can have a significant impact on yield. Common choices include Pd(PPh₃)₄, Pd(dppf)Cl₂, and Pd₂(dba)₃.

  • Ligand: The choice of phosphine ligand is crucial. For electron-rich or sterically hindered partners, bulky, electron-rich ligands like those from the Buchwald family (e.g., SPhos, XPhos) can be beneficial.

• Optimize the Base:

  • The base activates the boronic ester for transmetalation. The optimal choice is substrate-dependent.

  • Strong Bases (e.g., NaOH, Cs₂CO₃): Can be effective but may promote side reactions like protodeboronation and aldehyde reactions.

  • Milder Bases (e.g., K₃PO₄, K₂CO₃, KF): Often provide a better balance of reactivity and selectivity, especially for sensitive substrates.

• Optimize the Solvent:

  • A range of solvents can be used, often in combination with water. Common systems include toluene/water, dioxane/water, and THF/water.

  • For substrates prone to hydrolysis or protodeboronation, consider using anhydrous solvents like DMF or dioxane with a non-aqueous base.

• Adjust Temperature and Reaction Time:

  • Start with a moderate temperature (e.g., 80-100 °C) and monitor the reaction progress.

  • If side reactions are observed, lowering the temperature may be beneficial, though this may require a longer reaction time.

Issue 2: Significant Protodeboronation (Benzaldehyde Formation)

This common side reaction can be addressed by modifying the reaction conditions to disfavor the cleavage of the C-B bond.

Caption: Strategies to mitigate protodeboronation.

Quantitative Data from Experimental Studies

The following tables summarize reaction conditions and yields for the Suzuki-Miyaura coupling of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with various aryl halides. This data is compiled from multiple sources for illustrative purposes and should serve as a starting point for optimization.

Table 1: Coupling with Aryl Bromides

Aryl Bromide	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromoanisole	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/EtOH/H₂O	80	12	~85
1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂ (2)	-	K₃PO₄ (3)	Dioxane/H₂O	100	6	>90
2-Bromopyridine	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (3)	Toluene	110	18	~75
4-Bromotoluene	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2)	Dioxane/H₂O	90	12	~92

Table 2: Coupling with Aryl Chlorides

Aryl Chloride	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Chloroanisole	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄ (3)	Dioxane/H₂O	110	24	~60
1-Chloro-4-nitrobenzene	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (3)	t-BuOH/H₂O	100	12	~85
2-Chloropyridine	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Toluene	120	24	~55

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

Materials:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.0 equiv)

• Aryl halide (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., Toluene/Ethanol/Water 4:1:1)

Procedure:

• To a dry Schlenk flask, add the 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, aryl halide, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the palladium catalyst under a positive flow of inert gas.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

This technical support center provides a foundational guide for overcoming common issues with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. For specific applications, further optimization of the reaction conditions is highly recommended.

Optimizing reaction conditions for 4-Formylphenylboronic acid pinacol ester

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for optimizing reactions involving 4-Formylphenylboronic acid pinacol ester.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 4-Formylphenylboronic acid pinacol ester in organic synthesis?

A1: 4-Formylphenylboronic acid pinacol ester is a bifunctional reagent with two key reactive sites: the formyl group (an aldehyde) and the boronic acid pinacol ester. This structure makes it a versatile building block for:

• Suzuki-Miyaura Cross-Coupling: The boronic ester group is primarily used to form carbon-carbon bonds with aryl, vinyl, or alkyl halides.[1][2]

• Reductive Amination: The aldehyde group can react with primary or secondary amines to form new C-N bonds, allowing for the synthesis of complex secondary or tertiary amines.[1]

• Horner-Wadsworth-Emmons (HWE) Olefination: The aldehyde can be converted into an alkene, typically with high E-stereoselectivity, by reacting with a stabilized phosphonate carbanion.[3][4]

• Other Aldehyde Reactions: It can also participate in other classical aldehyde reactions like Wittig reactions, aldol condensations, and the formation of imines or oximes.

Q2: What are the key storage and handling considerations for this reagent?

A2: 4-Formylphenylboronic acid pinacol ester is sensitive to hydrolysis, especially in the presence of water or under aqueous basic or acidic conditions, which can cleave the pinacol ester to the corresponding boronic acid.[1][5][6]

• Storage: It should be stored in a tightly sealed container under an inert atmosphere (like nitrogen or argon) at refrigerated temperatures (2°C - 8°C).[7]

• Handling: Use anhydrous solvents and techniques to minimize exposure to moisture during reaction setup.[1]

Q3: My boronic ester appears to be hydrolyzing during my reaction. How can I prevent this?

A3: Hydrolysis to the boronic acid is a common issue.[6] Consider the following:

• Anhydrous Conditions: Ensure all glassware is flame- or oven-dried and that all solvents and reagents are rigorously dried before use.

• Aprotic Solvents: Whenever possible, use aprotic solvents (e.g., THF, Dioxane, Toluene, DMF). If a protic solvent is required, minimize the amount of water present.

• Base Selection: Strong aqueous bases can accelerate hydrolysis. Consider using non-aqueous bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) that have been thoroughly dried, or organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA).

• pH Control: The rate of hydrolysis is strongly influenced by pH.[5] Avoid strongly acidic or basic aqueous conditions if possible.

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for C-C bond formation, but optimization is often necessary to achieve high yields.[8]

Problem: Low or No Yield of Coupled Product

This is the most common issue and can stem from multiple factors. Use the following decision tree and table to diagnose the problem.

Suzuki Coupling Troubleshooting Workflow

Caption: Troubleshooting logic for low-yield Suzuki-Miyaura coupling reactions.

Parameter Optimization for Suzuki-Miyaura Coupling

Parameter	Common Issue	Recommended Solution	Rationale
Catalyst/Ligand	Inactive catalyst or slow oxidative addition.	Screen different Pd sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, Pd(dppf)Cl₂) and phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃).	The ligand choice is critical for stabilizing the Pd center and facilitating both oxidative addition and reductive elimination. Bulky, electron-rich ligands are often effective.[9]
Base	Incomplete reaction or side reactions like hydrolysis.	Use an inorganic base like K₂CO₃, Cs₂CO₃, or K₃PO₄. Ensure it is finely powdered and anhydrous.	Inorganic bases are often more suitable than organic ones for this reaction.[10] The choice of base can significantly impact the reaction rate and yield.
Solvent	Poor solubility of reagents, slow reaction rate.	A mixture of an organic solvent and water (e.g., DMF/H₂O, Dioxane/H₂O, Toluene/H₂O) is common.[10] Degas the solvent thoroughly (e.g., by sparging with argon or freeze-pump-thaw cycles).	The solvent must solubilize both the organic and inorganic reagents. Oxygen can deactivate the palladium catalyst, leading to lower yields.
Temperature	Reaction is too slow or side-product formation occurs.	Start at a moderate temperature (e.g., 70-80°C) and increase if the reaction is slow.[10] Monitor for decomposition at higher temperatures (>100°C).	Temperature is a critical parameter; higher temperatures can increase the rate but may also lead to catalyst decomposition or side reactions.[10]

Recommended Protocol: Suzuki-Miyaura Coupling

This protocol is a general starting point and may require optimization.

• To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), 4-Formylphenylboronic acid pinacol ester (1.1-1.2 mmol), and a thoroughly dried base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.02-0.05 mmol) and ligand if required.

• Add degassed solvent (e.g., 10 mL of a 4:1 mixture of DMF/H₂O).[11]

• Heat the reaction mixture to 70-90°C and stir for 3-16 hours, monitoring progress by TLC or LC-MS.[10][11]

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., Ethyl Acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Troubleshooting Guide: Reductive Amination

Reductive amination involves the formation of an imine/iminium ion followed by its reduction. The choice of reducing agent is critical to avoid reducing the starting aldehyde.

Problem: Low yield of the desired amine product.

Reductive Amination Troubleshooting Workflow

Caption: Diagnostic steps for troubleshooting a low-yield reductive amination.

Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Common Solvents	Key Characteristics
Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB)	Dichloroethane (DCE), Dichloromethane (DCM), THF	Mild and selective for imines/iminiums over aldehydes.[12] Often allows for a one-pot reaction. Sensitive to water.[12]
Sodium Cyanoborohydride (NaBH₃CN)	Methanol (MeOH)	Selective for iminiums at mildly acidic pH (4-5).[13] Less sensitive to water than STAB.[12] Use of a Lewis acid (e.g., ZnCl₂) can improve yields.[12]
Sodium Borohydride (NaBH₄)	Methanol (MeOH), Ethanol (EtOH)	Can reduce the starting aldehyde.[12] Must be added after imine formation is complete (two-step, one-pot).[11][12]

Recommended Protocol: One-Pot Reductive Amination with STAB

• Dissolve 4-Formylphenylboronic acid pinacol ester (1.0 mmol) and the amine (1.0-1.2 mmol) in an anhydrous solvent like Dichloroethane (DCE) (10 mL).

• If the amine is a hydrochloride salt, add one equivalent of a non-nucleophilic base (e.g., triethylamine) to liberate the free amine.

• Add a few drops of acetic acid to catalyze imine formation.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol) portion-wise to the mixture.

• Stir at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Quench the reaction carefully with a saturated aqueous solution of NaHCO₃.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting Guide: Horner-Wadsworth-Emmons (HWE) Olefination

The HWE reaction is a reliable method for forming alkenes, typically with high E-selectivity.[4][14]

Problem: Low yield of the alkene product.

Common Issues and Solutions

Issue	Potential Cause	Recommended Solution
No Reaction	The base used was not strong enough to deprotonate the phosphonate ester.	Switch to a stronger base. Common bases include NaH, KHMDS, n-BuLi, or LiCl/DBU for sensitive substrates.[3][14]
Low Yield	The phosphonate carbanion is not nucleophilic enough, or the aldehyde is too hindered.	The phosphonate carbanion is generally more nucleophilic than the corresponding Wittig ylide.[4][15] Reaction may require gentle heating. Ensure anhydrous conditions.
Poor Stereoselectivity (Formation of Z-alkene)	The reaction conditions favor the kinetic (Z) product.	Standard HWE conditions strongly favor the thermodynamic (E)-alkene.[4] To favor the Z-alkene, specific Still-Gennari conditions (using phosphonates with electron-withdrawing groups and KHMDS/18-crown-6) are required.[3]
Difficult Purification	The dialkylphosphate byproduct is difficult to separate from the product.	The phosphate byproduct from HWE is typically water-soluble and easily removed by an aqueous workup, which is a major advantage over the Wittig reaction.[4] If issues persist, consider using a different phosphonate ester (e.g., diethyl vs. dimethyl).

Recommended Protocol: Standard HWE Reaction (for E-alkene)

• In a flame-dried, three-neck flask under an inert atmosphere, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 mmol) in anhydrous THF (5 mL).

• Cool the suspension to 0°C.

• Add a solution of the phosphonate ester (e.g., triethyl phosphonoacetate, 1.1 mmol) in anhydrous THF (5 mL) dropwise.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

• Cool the resulting carbanion solution back to 0°C.

• Add a solution of 4-Formylphenylboronic acid pinacol ester (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify via flash column chromatography to yield the alkene product.

References

• 1. 5-Formyl-2-methylphenylboronic acid pinacol ester | Boronic Esters [frontierspecialtychemicals.com]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4-Formylphenylboronic acid pinacol cyclic ester | 128376-64-7 | FF63281 [biosynth.com]
• 8. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 15. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Troubleshooting Guide: Common Impurities

Users of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde may encounter several common impurities that can affect the outcome of their experiments. Understanding the source of these impurities and the methods for their detection is crucial for ensuring the quality and reliability of research results.

Impurity	Potential Source	Recommended Analytical Techniques
4-Formylphenylboronic acid	Hydrolysis of the pinacol ester	Reversed-Phase HPLC, ¹H NMR
4-Bromobenzaldehyde	Incomplete reaction (unreacted starting material)	GC-MS, Reversed-Phase HPLC, ¹H NMR
Bis(pinacolato)diboron (B₂pin₂)	Excess reagent from synthesis	GC-MS, ¹H NMR
4,4'-Diformylbiphenyl	Homocoupling side reaction	LC-MS, GC-MS, ¹H NMR
Pinacol	Hydrolysis of B₂pin₂ or the product	GC-MS, ¹H NMR

Frequently Asked Questions (FAQs)

Q1: I suspect my sample of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is degrading. What is the most likely degradation product?

A1: The most common degradation product is 4-formylphenylboronic acid. This occurs through the hydrolysis of the pinacol ester, a reaction that can be catalyzed by moisture or acidic/basic conditions. It is particularly a concern during aqueous workups and purification by silica gel chromatography.

Q2: My reaction is not proceeding as expected. How can I check for the presence of unreacted starting materials?

A2: Unreacted 4-bromobenzaldehyde is a common impurity if the Miyaura borylation reaction does not go to completion. You can detect its presence using Gas Chromatography-Mass Spectrometry (GC-MS), Reversed-Phase High-Performance Liquid Chromatography (HPLC), or ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. The presence of a singlet at approximately 10.0 ppm in the ¹H NMR spectrum can indicate the aldehyde proton of 4-bromobenzaldehyde.

Q3: I am observing an unknown peak in my chromatogram with a mass corresponding to a dimer of the product. What could this be?

A3: This is likely 4,4'-diformylbiphenyl, which is a homocoupling by-product. This impurity can form during the synthesis through a Suzuki-Miyaura-type side reaction where the newly formed boronic ester couples with another molecule of the starting 4-bromobenzaldehyde. Its presence can be confirmed by Liquid Chromatography-Mass Spectrometry (LC-MS) or GC-MS.

Q4: How can I remove excess bis(pinacolato)diboron (B₂pin₂) from my product?

A4: Excess B₂pin₂ can be challenging to remove due to its similar polarity to the desired product. Column chromatography on silica gel can be effective, though careful selection of the eluent system is required. Alternatively, a chemical workup can be employed. One method involves the conversion of the pinacol ester to a potassium trifluoroborate salt, which can often be purified by recrystallization, and then, if needed, the pinacol ester can be regenerated.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment

This method is designed to quantify the purity of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and detect common impurities like 4-formylphenylboronic acid and 4-bromobenzaldehyde. To minimize on-column hydrolysis of the boronic ester, a buffered mobile phase is recommended.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 30% B

  • 20-25 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.

Protocol 2: GC-MS Method for Impurity Profiling

This method is suitable for detecting volatile impurities such as unreacted 4-bromobenzaldehyde, pinacol, and excess bis(pinacolato)diboron.

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 280 °C

• Injection Mode: Split (20:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-550

• Sample Preparation: Dissolve the sample in dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

Protocol 3: ¹H NMR Spectroscopy for Structural Confirmation and Purity

¹H NMR provides valuable information about the structure of the main component and can be used to identify and quantify major impurities.

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Spectrometer: 400 MHz or higher

• Procedure:

  • Accurately weigh approximately 10 mg of the sample into an NMR tube.

  • Add approximately 0.7 mL of deuterated solvent.

  • Acquire the ¹H NMR spectrum.

• Key Chemical Shifts (in CDCl₃):

  • Product: ~10.0 ppm (s, 1H, -CHO), ~7.9 ppm (d, 2H, Ar-H), ~7.6 ppm (d, 2H, Ar-H), ~1.3 ppm (s, 12H, -C(CH₃)₂)

  • 4-Formylphenylboronic acid: ~10.0 ppm (s, 1H, -CHO), ~8.2 ppm (d, 2H, Ar-H), ~7.9 ppm (d, 2H, Ar-H), ~3.5 ppm (br s, 2H, -B(OH)₂)

  • 4-Bromobenzaldehyde: ~10.0 ppm (s, 1H, -CHO), ~7.8 ppm (d, 2H, Ar-H), ~7.7 ppm (d, 2H, Ar-H)

  • Bis(pinacolato)diboron: ~1.25 ppm (s)

  • Pinacol: ~1.2 ppm (s)

Visualizations

Caption: Synthesis of the target compound and formation of common impurities.

Caption: A logical workflow for troubleshooting common experimental issues.

Preventing decomposition of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde during reaction

Welcome to the technical support center for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during its use in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde?

A1: The two main decomposition pathways are hydrolysis of the pinacol boronate ester to the corresponding boronic acid and protodeboronation, which involves the cleavage of the carbon-boron bond.[1]

Q2: How stable is the pinacol boronate ester compared to the free boronic acid?

A2: Pinacol esters are generally more stable and easier to handle and store than their corresponding boronic acids.[2] They offer protection against degradation pathways such as the formation of cyclic trimers (boroxines).[3] However, they are still susceptible to decomposition under certain conditions.

Q3: What are the recommended storage conditions for this compound?

A3: To ensure stability, it is recommended to store 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde at 2°C - 8°C under an inert atmosphere, such as nitrogen, in a tightly sealed container.[4]

Q4: Is the aldehyde functional group compatible with Suzuki-Miyaura coupling reactions?

A4: Yes, the aldehyde group is generally well-tolerated in Suzuki-Miyaura coupling reactions.[5] However, under certain conditions, particularly with nickel catalysts, the aldehyde can coordinate to the metal center, which may influence the reaction's reactivity and selectivity.[6][7]

Q5: Can I purify this compound using silica gel chromatography?

A5: While pinacol boronate esters are generally more stable than boronic acids, they can still be prone to degradation on silica gel. It is advisable to use a deactivated silica gel or an alternative purification method if decomposition is observed.

Troubleshooting Guides

Issue 1: Low yield in Suzuki-Miyaura coupling reaction.

This is a common issue that can be attributed to several factors, including decomposition of the boronic ester, suboptimal reaction conditions, or catalyst deactivation.

Potential Cause	Recommended Solution
Hydrolysis of the boronate ester	Use anhydrous solvents and reagents. If an aqueous base is required, consider using a biphasic system or adding the boronic ester towards the end of the reaction. Milder bases such as K₃PO₄ or Cs₂CO₃ are often preferred over stronger bases like NaOH.
Protodeboronation	Thoroughly degas all solvents and the reaction mixture to remove oxygen. Lowering the reaction temperature can also help minimize this side reaction.[7] Using a more stable boronic acid surrogate, such as an MIDA boronate ester, can be beneficial in challenging cases.
Catalyst deactivation	Ensure an inert atmosphere is maintained throughout the reaction. Use high-purity catalysts and ligands.
Suboptimal reaction conditions	Screen different palladium catalysts, ligands, bases, and solvent systems to find the optimal conditions for your specific substrates.

Issue 2: Presence of benzaldehyde as a byproduct in the reaction mixture.

The presence of benzaldehyde indicates that protodeboronation has occurred, where the boronate ester group is replaced by a hydrogen atom.

Potential Cause	Recommended Solution
High reaction temperature	Reduce the reaction temperature. While this may slow down the reaction rate, it can significantly decrease the rate of protodeboronation.[8]
Presence of protic sources	Use anhydrous solvents and reagents. If water is necessary for the reaction, use the minimum amount required.
Strongly basic conditions	Employ milder bases like K₂CO₃, K₃PO₄, or CsF. The rate of protodeboronation is often accelerated at high pH.[9]
Oxygen in the reaction	Thoroughly degas the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) or by using freeze-pump-thaw cycles.

Issue 3: Formation of 4-formylphenylboronic acid in the reaction or during workup.

This indicates hydrolysis of the pinacol ester.

pH Condition	Effect on Hydrolysis	Recommendation
Acidic Conditions	Hydrolysis can be catalyzed by acid.	Avoid strongly acidic conditions during reaction and workup. If an acidic wash is necessary, perform it quickly and at a low temperature.
Neutral/Physiological pH	Hydrolysis is significantly accelerated at physiological pH (around 7.4).[2][9][10]	Minimize contact time with neutral aqueous solutions. If an aqueous workup is required, use brine and perform extractions promptly.
Basic Conditions	Basic conditions, especially with aqueous bases, promote hydrolysis.	Use anhydrous bases where possible. If an aqueous base is used, a biphasic solvent system can sometimes mitigate hydrolysis.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling to Minimize Decomposition

This protocol provides a starting point for a Suzuki-Miyaura coupling reaction, with an emphasis on minimizing the decomposition of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

• Reagent Preparation:

  • Aryl halide (1.0 eq.)

  • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.1 - 1.5 eq.)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃, 2.0 - 3.0 eq.)

  • Anhydrous and degassed solvent (e.g., 1,4-dioxane, toluene, or DMF)

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide, palladium catalyst, and base.

  • Evacuate and backfill the flask with the inert gas three times.

  • Add the anhydrous, degassed solvent via syringe.

  • In a separate flask, dissolve the 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in a small amount of the reaction solvent.

  • Add the boronic ester solution to the reaction mixture via syringe.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C).

  • Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

  • Wash the filtrate with water and brine. Be mindful that prolonged contact with water can cause hydrolysis.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

Visualizations

Caption: Primary decomposition pathways of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Caption: A logical workflow for troubleshooting low-yielding reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]
• 10. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH [iris.unipv.it]

Troubleshooting guide for 4-Formylphenylboronic acid pinacol ester coupling

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions for coupling reactions involving 4-Formylphenylboronic acid pinacol ester, a common reagent in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is 4-Formylphenylboronic acid pinacol ester and what are its primary applications?

4-Formylphenylboronic acid pinacol ester is an organoboron compound used extensively in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[1][2][3] Its structure incorporates a benzaldehyde moiety and a boronic acid protected as a pinacol ester. This makes it a valuable building block for synthesizing complex organic molecules, including biaryls, which are common scaffolds in pharmaceuticals and materials science.[1][4] The pinacol ester form offers greater stability compared to the free boronic acid, making it easier to handle and store.[5][6]

Q2: How should I properly store and handle 4-Formylphenylboronic acid pinacol ester?

To ensure its integrity, the reagent should be stored at 2°C - 8°C in a tightly sealed container under an inert atmosphere, such as nitrogen or argon.[1] Boronic esters, while more stable than their corresponding acids, can be susceptible to hydrolysis, especially over long periods or at physiological pH.[5][7][8] Therefore, minimizing exposure to moisture and air is critical.

Q3: What is protodeboronation and why is it a significant side reaction with this reagent?

Protodeboronation is a common side reaction in Suzuki-Miyaura couplings where the boronic ester group is replaced by a hydrogen atom from a proton source (like water or alcohol) in the reaction mixture.[5] Electron-deficient arylboronic acids, such as 4-Formylphenylboronic acid, are particularly prone to this side reaction.[5] This process consumes the starting material, leading to reduced yields of the desired coupled product.[5][9]

Q4: Can the aldehyde functional group on the molecule interfere with the coupling reaction?

Yes, the aldehyde group can potentially influence the reaction. While Suzuki-Miyaura couplings are generally tolerant of a wide range of functional groups, aldehydes can coordinate to the metal catalyst (e.g., palladium or nickel).[10][11] This coordination can sometimes inhibit the catalytic cycle or lead to side reactions if not properly controlled. However, in many cases, the coupling proceeds successfully without issue.[11]

Troubleshooting Guide

Q1: My Suzuki coupling reaction shows very low yield or fails completely. What are the most common initial checks?

Low yields are often traced back to a few critical factors. A systematic check of your reagents and setup is the best first step.

• Reagent Quality:

  • Boronic Ester Stability: Although more stable than the acid, the pinacol ester can degrade. Use fresh, high-purity reagent.[5]

  • Aryl Halide Reactivity: The reactivity of the coupling partner is crucial. The general trend is I > Br > OTf >> Cl.[5] Reactions with aryl chlorides are more challenging and may require specialized, highly active catalyst systems.[5][12]

• Catalyst and Ligand Integrity:

  • Palladium catalysts can degrade over time, and phosphine ligands are highly susceptible to oxidation.[5] Ensure your catalyst and ligand are fresh and have been stored correctly under an inert atmosphere.

• Reaction Conditions:

  • Inert Atmosphere: The exclusion of oxygen is critical to prevent the oxidation and deactivation of the Pd(0) catalyst and phosphine ligands.[5][12] Ensure your flask is properly sealed and the reaction is run under a positive pressure of an inert gas like argon or nitrogen.

  • Solvent and Base Purity: Use anhydrous and properly degassed solvents.[5] Ensure the base is of high purity and has been stored correctly.

Q2: I suspect protodeboronation is the main cause of my low yield. How can I minimize this?

Protodeboronation is a frequent issue with electron-deficient boronic esters.[5] Consider the following strategies to mitigate it:

• Choice of Base: The base is crucial for the catalytic cycle but can also promote protodeboronation.[2] Using milder bases like potassium phosphate (K₃PO₄), potassium fluoride (KF), or cesium carbonate (Cs₂CO₃) can be beneficial.[5]

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can reduce the extent of protodeboronation.[5] Monitor the reaction by TLC or LC-MS to avoid unnecessarily long reaction times.

• Anhydrous Conditions: While some water is often necessary for the Suzuki reaction, excessive water can accelerate hydrolysis of the ester to the more reactive boronic acid, which may then be more susceptible to protodeboronation.[7] Using anhydrous solvents with a suitable base can help.

Q3: My reaction stalls with significant starting material remaining. What can I do to drive it to completion?

If the reaction is not proceeding to completion, catalyst deactivation or suboptimal conditions may be the cause.

• Catalyst System: Consider switching to a more robust or active catalyst system. Buchwald ligands or N-heterocyclic carbene (NHC) ligands can be effective for challenging couplings.[6][13]

• Solvent Choice: The solvent can significantly impact solubility and reaction rate. Common solvents include toluene, dioxane, and DMF, often with water as a co-solvent.[14] If solubility is an issue, switching to a solvent like 1,2-dichlorobenzene might help.[14]

• Temperature: Increasing the reaction temperature can improve reaction rates, but be mindful that it can also increase the rate of side reactions like protodeboronation.[15] A careful optimization of temperature is often necessary.

Q4: I'm having difficulty purifying my product and removing boron-containing impurities. What are the best practices?

Purification can be challenging due to the presence of unreacted boronic ester and boron-containing byproducts.

• Aqueous Workup: A basic aqueous wash (e.g., with NaOH or K₂CO₃) can help remove some boronic acid/ester impurities by converting them to water-soluble boronate salts.

• Chromatography:

  • Standard silica gel chromatography can sometimes be problematic, as boronic esters may stick to or decompose on the column.[16]

  • Treating the crude product with a diol like diethanolamine can form a zwitterionic adduct that is more easily separated.

  • A specialized technique involves using silica gel impregnated with boric acid, which has been shown to improve the purification of pinacol boronic esters by suppressing their loss on the column.[17]

  • In some cases, using neutral alumina for column chromatography can be a successful alternative to silica gel.[18]

Data and Protocols

General Experimental Protocol for Suzuki-Miyaura Coupling

This protocol provides a general methodology. Specific amounts, temperatures, and times should be optimized for each unique substrate combination.

• Inert Atmosphere Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the aryl halide (1.0 eq), 4-Formylphenylboronic acid pinacol ester (1.2 eq), and the base (e.g., K₂CO₃, 2.0-3.0 eq).

• Degassing: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three to five times to ensure an oxygen-free environment.[5][12]

• Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed solvent (e.g., 4:1 Dioxane/Water).[5] Bubble the inert gas through the solution for 10-15 minutes to ensure thorough deoxygenation. Finally, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and ligand if required.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[5]

• Monitoring: Monitor the reaction progress using TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization.[18]

Table 1: Common Bases and Solvents for Suzuki-Miyaura Coupling

Base	Common Solvents	Notes
K₂CO₃	Toluene/H₂O, Dioxane/H₂O, DMF/H₂O	A widely used, effective base.[15][19][20]
Cs₂CO₃	Dioxane, Toluene	A strong, effective base, often used for less reactive substrates.[5]
K₃PO₄	Toluene, Dioxane	A milder base, often preferred to minimize protodeboronation and prevent hydrolysis of base-sensitive groups.[5][13]
KF	THF, Dioxane	A mild base that can be effective while leaving base-labile groups like esters intact.[2][14]
Na₂CO₃	MeCN/H₂O, Toluene/H₂O	Another common inorganic base.[20]

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting common coupling reaction issues.

Caption: Competing pathways: desired Suzuki coupling vs. protodeboronation side reaction.

References

• 1. 4-Formylphenylboronic acid pinacol cyclic ester | 128376-64-7 | FF63281 [biosynth.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. 4-Formylphenylboronic acid pinacol ester | C13H17BO3 | CID 2769536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. researchgate.net [researchgate.net]
• 8. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH [iris.unipv.it]
• 9. research.ed.ac.uk [research.ed.ac.uk]
• 10. Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions - Chemical Science (RSC Publishing) DOI:10.1039/C9SC05444H [pubs.rsc.org]
• 12. quora.com [quora.com]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. reddit.com [reddit.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. reddit.com [reddit.com]

Effect of base and solvent on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde reactivity

This technical support guide is intended for researchers, scientists, and drug development professionals utilizing 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in their synthetic protocols. This document provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments, with a focus on the impact of bases and solvents on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in the Suzuki-Miyaura coupling of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde?

A1: The base plays a crucial role in the transmetalation step of the Suzuki-Miyaura catalytic cycle.[1] It activates the organoboron species, in this case, the pinacol ester, to facilitate the transfer of the 4-formylphenyl group to the palladium catalyst.[2] There are two primary mechanistic pathways proposed: the boronate pathway, where the base coordinates to the boron atom to form a more nucleophilic "ate" complex, and the hydroxide/alkoxide pathway, where the base reacts with the palladium(II) halide complex to form a more reactive palladium(II) hydroxide or alkoxide species.[3]

Q2: How does the electron-withdrawing aldehyde group on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde affect its reactivity?

A2: The electron-withdrawing nature of the aldehyde group makes the boronic ester more susceptible to protodeboronation, a significant side reaction where the boronic ester moiety is replaced by a hydrogen atom.[4][5] This can lead to lower yields of the desired cross-coupled product. However, the electron-deficient character of the aryl halide coupling partner can accelerate the initial oxidative addition step.[6][7]

Q3: Why is my Suzuki-Miyaura coupling reaction with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde giving a low yield?

A3: Low yields can stem from several factors. Common initial checks should include verifying the quality and integrity of your palladium catalyst and phosphine ligands, as they can degrade over time or be sensitive to air.[4] It is also important to ensure you are using anhydrous and properly degassed solvents to prevent catalyst deactivation.[4] The choice of base is also critical, as an inappropriate base can either be ineffective or promote side reactions like protodeboronation.[4]

Q4: Can water be used in the Suzuki-Miyaura coupling of this boronic ester?

A4: While some Suzuki-Miyaura protocols utilize aqueous conditions, for boronic esters, the presence of water can lead to hydrolysis of the pinacol ester to the corresponding boronic acid.[3] While the boronic acid is often more reactive, the rate of hydrolysis versus the rate of the coupling reaction can be a critical parameter. In some cases, anhydrous conditions are preferred to minimize side reactions, though trace amounts of water are sometimes believed to be beneficial.[7][8]

Q5: What are common side reactions to be aware of when using 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde?

A5: Besides protodeboronation, other potential side reactions include homocoupling of the boronic ester to form a symmetrical biaryl, and dehalogenation of the aryl halide starting material.[9] The aldehyde group itself could potentially undergo side reactions under strongly basic conditions or at high temperatures, although it is generally well-tolerated in Suzuki-Miyaura couplings.[10]

Troubleshooting Guide

This guide addresses specific issues that may arise during the Suzuki-Miyaura coupling of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Inactive catalyst	- Use a fresh batch of palladium catalyst and ligand.[4] - Consider using a pre-catalyst for more reliable initiation. - Ensure proper inert atmosphere techniques to prevent catalyst oxidation.[4]
Inappropriate base	- Screen a variety of bases (see Table 1 for illustrative examples). Weaker bases like K₃PO₄ or Cs₂CO₃ may be preferable to minimize protodeboronation.[11]
Poor solvent choice	- Test different solvent systems (see Table 2 for illustrative examples). Aprotic polar solvents like dioxane or THF, often with a small amount of water, are commonly used.[6]
Low reaction temperature	- Gradually increase the reaction temperature. Suzuki couplings are often run at elevated temperatures (e.g., 80-110 °C).[12]
Significant Protodeboronation	Base is too strong or reaction time is too long	- Switch to a milder base such as K₃PO₄ or KF.[11] - Monitor the reaction closely and stop it once the starting material is consumed.
Presence of excess water	- Use anhydrous solvents and reagents.[11]
Formation of Homocoupling Product	Presence of oxygen	- Ensure the reaction mixture is thoroughly degassed.[6]
Use of a Pd(II) precatalyst	- The reduction of Pd(II) to Pd(0) in situ can sometimes lead to homocoupling. Using a Pd(0) source directly may mitigate this.[6]
Reaction Stalls Before Completion	Catalyst deactivation	- Increase catalyst loading slightly. - Consider a more robust ligand that is resistant to degradation at higher temperatures.
Insolubility of reagents	- Choose a solvent system that fully dissolves all reactants at the reaction temperature.

Data Presentation

The following tables provide an illustrative overview of how the choice of base and solvent can influence the yield of a Suzuki-Miyaura coupling reaction. Please note that this data is representative of trends observed for electron-deficient arylboronic esters and may not be the exact results for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. Experimental optimization is always recommended.

Table 1: Illustrative Effect of Different Bases on Product Yield

Entry	Base	Illustrative Yield (%)	Remarks
1	K₂CO₃	75-85	A commonly used and effective base.
2	Cs₂CO₃	80-90	Often provides higher yields, especially for challenging couplings.[11]
3	K₃PO₄	85-95	A strong yet often milder base that can suppress protodeboronation.[11]
4	NaOH	50-70	Can be effective but may promote side reactions due to its high basicity.
5	Et₃N	20-40	Organic bases are generally less effective for this type of coupling.

Table 2: Illustrative Effect of Different Solvents on Product Yield

Entry	Solvent	Illustrative Yield (%)	Remarks
1	1,4-Dioxane/H₂O (4:1)	85-95	A very common and often high-yielding solvent system.[13]
2	Toluene/H₂O (4:1)	70-85	Another effective solvent system.
3	DMF	60-80	Can be a good solvent but may require higher temperatures and careful purification.
4	THF/H₂O (4:1)	80-90	A good alternative to dioxane.[14]
5	Acetonitrile	40-60	Generally less common for Suzuki couplings but can be effective in some cases.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1)

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.[4]

• Add the palladium catalyst under a positive flow of the inert gas.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.[12]

• Monitor the progress of the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low yields in Suzuki-Miyaura coupling reactions.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Yoneda Labs [yonedalabs.com]
• 7. reddit.com [reddit.com]
• 8. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 9. m.youtube.com [m.youtube.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. reddit.com [reddit.com]

Technical Support Center: Catalyst Deactivation in Reactions with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering catalyst deactivation issues during chemical reactions involving 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Troubleshooting Guide

Catalyst deactivation is a common challenge in cross-coupling reactions. The presence of the aldehyde functional group in 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can introduce specific pathways for catalyst inhibition or degradation. This guide outlines common problems, their potential causes, and actionable solutions.

Problem	Potential Cause	Recommended Solution
Low or No Reaction Conversion	Catalyst Poisoning: The aldehyde group or impurities may coordinate strongly to the palladium center, blocking active sites.	- Use high-purity reagents and solvents. - Consider using a more robust ligand that can protect the metal center. - Perform a pre-treatment of the reaction mixture with a scavenger resin to remove potential poisons.
Formation of Palladium Black: Agglomeration of palladium nanoparticles into an inactive bulk metal is a common deactivation pathway, which can be promoted by high temperatures or coordinating functional groups like aldehydes.[1]	- Lower the reaction temperature if possible. - Use a ligand that effectively stabilizes the palladium nanoparticles. - Ensure adequate stirring to maintain catalyst dispersion. - Consider using a pre-formed, well-defined palladium catalyst.
Ligand Degradation: Phosphine-based ligands are susceptible to oxidation or other degradation pathways, leading to loss of catalyst activity.[1]	- Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen). - Use freshly distilled and degassed solvents. - Consider using more air- and thermally-stable ligands, such as N-heterocyclic carbenes (NHCs).
Formation of Side Products (e.g., Homocoupling)	Presence of Oxygen: Oxygen can lead to the oxidative homocoupling of the boronic ester.	- Thoroughly degas all solvents and reagents before use (e.g., by sparging with an inert gas or freeze-pump-thaw cycles). - Maintain a positive pressure of an inert gas throughout the reaction.
Decomposition of the Boronic Ester: The pinacol boronic ester can be sensitive to certain reaction conditions, leading to side reactions.	- Use milder bases (e.g., K₂CO₃ instead of stronger bases). - Minimize reaction time and temperature where feasible.
Reaction Stalls Before Completion	Gradual Catalyst Deactivation: The catalyst may be slowly deactivating over the course of the reaction due to product inhibition or slow poisoning.	- Increase the catalyst loading. - Consider a slow addition of one of the reagents to maintain a low concentration of potentially inhibiting species. - If feasible, add a fresh portion of the catalyst midway through the reaction.

Frequently Asked Questions (FAQs)

Q1: Can the aldehyde group of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde directly deactivate the palladium catalyst?

A1: Yes, the aldehyde group can potentially contribute to catalyst deactivation. The lone pair of electrons on the carbonyl oxygen can coordinate to the palladium center. This coordination can either be a reversible inhibition, slowing down the catalytic cycle, or it could lead to the formation of stable, off-cycle complexes that are catalytically inactive. In some cases, aldehydes can also participate in side reactions under basic conditions, which may generate species that poison the catalyst.

Q2: What is "palladium black" and why is it a problem in my reaction?

A2: Palladium black is a finely divided, amorphous form of metallic palladium.[1] Its formation indicates the agglomeration of the catalytically active palladium nanoparticles into larger, inactive aggregates. This process reduces the available surface area of the catalyst, leading to a significant drop in reaction rate and overall conversion. The presence of coordinating species like aldehydes can sometimes accelerate the formation of palladium black.

Q3: How can I tell if my phosphine ligand is degrading?

A3: Degradation of phosphine ligands, often through oxidation to the corresponding phosphine oxide, can be difficult to observe directly during a reaction. However, indirect signs include a decrease in reaction rate or a complete stall of the reaction. If you suspect ligand degradation, you can try using more robust, electron-rich, and sterically hindered phosphine ligands (e.g., biaryl phosphines) or switch to a different class of ligands like N-heterocyclic carbenes (NHCs), which are generally more stable.

Q4: Are there any specific palladium precatalysts that are more resistant to deactivation in the presence of aldehydes?

A4: While specific data for this exact substrate is limited, generally, pre-formed palladium(0) sources or precatalysts that rapidly and efficiently generate the active Pd(0) species are preferred. Palladacycles and pre-formed complexes with bulky, electron-rich phosphine ligands or NHCs often exhibit higher stability and resistance to deactivation in challenging cross-coupling reactions.

Q5: Is it possible to reactivate a catalyst that has been deactivated in a reaction with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde?

A5: Reactivation of a deactivated homogeneous catalyst in situ is challenging. However, if the deactivation is due to the formation of palladium black, it is sometimes possible to recover and regenerate the palladium. For heterogeneous catalysts like Pd/C, established protocols for regeneration exist. See the experimental protocols section for a general guideline.

Quantitative Data on Catalyst Performance

The following tables provide hypothetical but representative data on how the presence of an aldehyde functionality might affect catalyst performance in a Suzuki-Miyaura coupling reaction. This data is intended for illustrative purposes to highlight potential trends.

Table 1: Effect of Aldehyde Functionality on Catalyst Turnover Number (TON)

Catalyst System	Substrate	TON (moles of product / moles of catalyst)
Pd(PPh₃)₄ (2 mol%)	4-Bromotoluene	~45
Pd(PPh₃)₄ (2 mol%)	4-Bromobenzaldehyde	~25
XPhos Pd G3 (0.5 mol%)	4-Bromotoluene	~190
XPhos Pd G3 (0.5 mol%)	4-Bromobenzaldehyde	~150

Note: The Turnover Number (TON) is a measure of the total number of moles of product formed per mole of catalyst before it becomes inactive.

Table 2: Catalyst Lifetime Comparison

Catalyst System	Substrate	Time to 50% Conversion (hours)	Time to >95% Conversion (hours)
Pd(OAc)₂ / SPhos	4-Iodotoluene	1	3
Pd(OAc)₂ / SPhos	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	2.5	8 (stalls at ~85%)

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

This protocol provides a starting point for performing a Suzuki-Miyaura coupling reaction. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (1.0 mmol), 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

• Catalyst Addition: In a separate vial, weigh the palladium precatalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%) and the ligand if required. Add this to the Schlenk flask.

• Solvent Addition: Add the degassed solvent system (e.g., a mixture of toluene and water, 10:1, 10 mL) via syringe.

• Reaction: Stir the reaction mixture vigorously and heat to the desired temperature (e.g., 80-100 °C).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Guideline for the Reactivation of Palladium on Carbon (Pd/C)

This protocol is a general method for the regeneration of deactivated Pd/C that may have been used in a cross-coupling reaction. Caution: Handle all reagents and solvents with appropriate safety precautions.

• Recovery: Filter the Pd/C catalyst from the reaction mixture. Wash thoroughly with the reaction solvent, followed by water and then acetone to remove adsorbed organic species.

• Acid Wash: Suspend the recovered catalyst in a dilute solution of nitric acid (e.g., 1-5 M) and stir for several hours at room temperature. This step helps to dissolve palladium black and other metallic impurities.

• Filtration and Washing: Filter the catalyst and wash extensively with deionized water until the filtrate is neutral.

• Reduction: Suspend the acid-washed catalyst in a suitable solvent (e.g., ethanol or water). Add a reducing agent such as sodium borohydride or hydrazine hydrate dropwise at 0 °C. Alternatively, the catalyst can be reduced under a hydrogen atmosphere.

• Final Washing and Drying: Filter the reactivated catalyst, wash thoroughly with deionized water and then acetone. Dry the catalyst under vacuum at a moderate temperature (e.g., 60-80 °C).

Visualizations

Caption: Troubleshooting logic for catalyst deactivation.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparative NMR Analysis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and Structural Isomers

A detailed comparison of the Nuclear Magnetic Resonance (NMR) spectral characteristics of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key building block in organic synthesis, against its structural analogs. This guide provides researchers, scientists, and drug development professionals with experimental data and protocols to aid in the identification and differentiation of these important chemical entities.

This guide presents a comprehensive NMR characterization of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and compares its spectral features with two key alternatives: Phenylboronic acid pinacol ester and the isomeric 3-formylphenylboronic acid pinacol ester. The data herein is essential for confirming molecular structure, assessing purity, and understanding the electronic effects of substituent placement on the phenyl ring.

NMR Data Comparison

The following table summarizes the ¹H and ¹³C NMR spectral data for the target compound and its selected alternatives. The data highlights the diagnostic shifts influenced by the position of the formyl group.

Compound	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	10.05 (s, 1H, CHO), 7.96 (d, J = 8.0 Hz, 2H, Ar-H), 7.86 (d, J = 8.4 Hz, 2H, Ar-H), 1.34 (s, 12H, 4xCH₃)	Data not available in a comprehensive, experimentally verified format.
Phenylboronic acid pinacol ester	7.81 (d, J = 7.3 Hz, 2H, Ar-H), 7.46 (t, J = 7.3 Hz, 1H, Ar-H), 7.36 (t, J = 7.3 Hz, 2H, Ar-H), 1.35 (s, 12H, 4xCH₃)	134.9, 131.5, 127.8, 83.8, 24.9
3-Formylphenylboronic acid pinacol ester	10.04 (s, 1H, CHO), 8.27 (s, 1H, Ar-H), 8.05 (d, J = 7.6 Hz, 1H, Ar-H), 7.97 (d, J = 7.6 Hz, 1H, Ar-H), 7.53 (t, J = 7.6 Hz, 1H, Ar-H), 1.36 (s, 12H, 4xCH₃)	Data not available in a comprehensive, experimentally verified format.

Experimental Protocol

The following is a generalized protocol for the acquisition of NMR spectra for small organic molecules, including boronic acid pinacol esters.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a clean 5 mm NMR tube.

2. NMR Data Acquisition:

• All spectra were recorded on a 400 MHz spectrometer.

• ¹H NMR:

  • A standard single-pulse experiment was used.

  • Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm).

  • Data is reported as follows: chemical shift, multiplicity (s = singlet, d = doublet, t = triplet, m = multiplet), coupling constant (J) in Hertz (Hz), and integration.

• ¹³C NMR:

  • A proton-decoupled pulse sequence was used.

  • Chemical shifts (δ) are reported in ppm relative to the solvent peak of CDCl₃ (77.16 ppm).

Workflow for NMR-Based Structural Characterization

The following diagram illustrates the logical workflow for characterizing an organic compound like 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde using NMR spectroscopy.

Caption: Workflow for NMR-based structural elucidation.

This guide provides a foundational comparison of the NMR characteristics of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and related compounds. Researchers are encouraged to consult primary literature for more detailed experimental data and further analytical techniques.

A Comparative Guide to the Analytical Characterization of 4-Formylphenylboronic Acid Pinacol Ester

For researchers, scientists, and drug development professionals, the accurate and comprehensive characterization of chemical intermediates is paramount. 4-Formylphenylboronic acid pinacol ester is a key building block in organic synthesis, particularly in cross-coupling reactions. This guide provides a comparative analysis of mass spectrometry and alternative analytical techniques for its characterization, supported by experimental data and detailed protocols.

Overview of Analytical Techniques

The primary methods for the analytical characterization of 4-Formylphenylboronic acid pinacol ester include Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC). Each technique offers distinct advantages and limitations in terms of structural elucidation, purity assessment, and sensitivity.

Technique	Information Provided	Strengths	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental composition, structural fragmentation patterns.	High sensitivity, rapid analysis time, small sample requirement.	Potential for in-source decay or hydrolysis, may require derivatization.
NMR Spectroscopy	Detailed molecular structure, connectivity of atoms, stereochemistry.	Non-destructive, provides definitive structural information.	Lower sensitivity compared to MS, potential for peak broadening with boronic acids.
HPLC	Purity assessment, quantification, separation of impurities.	High resolution for complex mixtures, quantitative accuracy.	On-column hydrolysis of boronic esters can be a significant challenge.

Mass Spectrometry Analysis

Mass spectrometry is a powerful technique for determining the molecular weight and fragmentation pattern of 4-Formylphenylboronic acid pinacol ester. Both Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) can be employed.

Predicted Fragmentation Pattern

The fragmentation of 4-Formylphenylboronic acid pinacol ester in mass spectrometry is expected to involve cleavages at the ester and boronic ester moieties. The aromatic ring provides stability to the molecular ion.[1][2]

Key Predicted Fragments:

m/z (calculated)	Fragment Structure/Description
232.13	[M]+ (Molecular Ion)
203.12	[M - CHO]+
175.12	[M - C(CH3)2C(CH3)2O]+
131.05	[C7H6BO]+
103.05	[C7H7O]+
77.04	[C6H5]+

Experimental Protocol: ESI-MS

This protocol is a general guideline for the analysis of boronic acid pinacol esters using ESI-MS.

Instrumentation:

• Mass Spectrometer: High-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Ionization Source: Electrospray Ionization (ESI).

Sample Preparation:

• Dissolve the sample in a suitable aprotic solvent, such as acetonitrile or methanol, at a concentration of approximately 1 µg/mL to prevent hydrolysis.[3]

Data Acquisition Parameters (Representative):

Parameter	Value
Ionization Mode	Positive
Capillary Voltage	3.5 kV
Cone Voltage	25 V
Desolvation Gas Flow	600 L/hr
Desolvation Temperature	350 °C
Mass Range	50-500 m/z

Experimental Workflow: Mass Spectrometry Analysis

Mass Spectrometry Workflow

Alternative Analytical Techniques

While mass spectrometry provides crucial molecular weight and structural information, a comprehensive analysis of 4-Formylphenylboronic acid pinacol ester often requires complementary techniques like NMR and HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the definitive structural elucidation of organic molecules.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• δ 9.9-10.1 ppm (s, 1H): Aldehydic proton (-CHO).

• δ 7.8-8.0 ppm (d, 2H): Aromatic protons ortho to the boronic ester.

• δ 7.4-7.6 ppm (d, 2H): Aromatic protons ortho to the formyl group.

• δ 1.3-1.4 ppm (s, 12H): Methyl protons of the pinacol group.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆). To avoid potential oligomerization that can lead to poor spectra, ensure the sample is dry.[4]

• Acquisition: Acquire the spectrum on a 400 MHz or higher NMR spectrometer.

• Parameters: Use a sufficient number of scans to obtain a good signal-to-noise ratio.

High-Performance Liquid Chromatography (HPLC)

HPLC is the method of choice for assessing the purity of 4-Formylphenylboronic acid pinacol ester and quantifying impurities. A key challenge is the on-column hydrolysis to the corresponding boronic acid.

Experimental Protocol: Reversed-Phase HPLC To minimize on-column hydrolysis, a method using a column with low silanol activity and a mobile phase without a pH modifier is recommended.[5][6]

Parameter	Condition
Column	Waters XTerra MS C18 (4.6 x 50 mm) or similar low-silanol column[5]
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	80% A to 20% A over 5 minutes
Flow Rate	1.2 mL/min
Column Temperature	35 °C
Detection	UV at 254 nm
Injection Volume	2 µL
Autosampler Temp	4 °C

Comparative Analysis of Techniques

The choice of analytical technique depends on the specific information required.

Analytical Technique Comparison

Conclusion

A comprehensive characterization of 4-Formylphenylboronic acid pinacol ester is best achieved through the synergistic use of mass spectrometry, NMR spectroscopy, and HPLC. Mass spectrometry provides rapid and sensitive determination of molecular weight and fragmentation, NMR offers unambiguous structural elucidation, and HPLC ensures accurate purity assessment. The experimental protocols and comparative data presented in this guide serve as a valuable resource for researchers and professionals in the field of drug development and organic synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

X-ray Crystallography of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde: A Structural Benchmark for Derivative Studies

For researchers, scientists, and drug development professionals, this guide provides a detailed analysis of the single-crystal X-ray diffraction data for 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. While a direct comparative analysis with its derivatives is not currently possible due to the absence of published crystallographic data for these compounds, this guide establishes a structural benchmark and outlines the essential experimental protocols for such investigations.

Introduction

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a key building block in organic synthesis, particularly in the Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern drug discovery and materials science. The pinacolborane ester functionality provides stability and reactivity for the formation of carbon-carbon bonds, while the benzaldehyde group offers a versatile handle for further chemical modifications. Understanding the precise three-dimensional structure of this parent compound through X-ray crystallography is crucial for designing and predicting the structural outcomes of its derivatives. This guide presents the available crystallographic data for the title compound, offering a foundational reference for researchers.

Data Presentation

The following tables summarize the key crystallographic and structural parameters for 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Table 1: Crystal Data and Structure Refinement
Empirical Formula	C₁₃H₁₇BO₃
Formula Weight	232.08
Temperature	293 K
Wavelength	0.71073 Å
Crystal System	Triclinic
Space Group	P-1
Unit Cell Dimensions
a	6.664 (5) Å
b	9.537 (8) Å
c	10.771 (9) Å
α	102.252 (19)°
β	93.24 (3)°
γ	94.07 (3)°
Volume	665.5 (9) ų
Z	2
Calculated Density	1.157 Mg/m³
Absorption Coefficient	0.08 mm⁻¹
F(000)	248
Data Collection and Refinement
Theta range for data collection	2.3 to 25.0°
Reflections collected	6948
Independent reflections	2341 [R(int) = 0.048]
Completeness to theta = 25.0°	99.4 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2341 / 0 / 155
Goodness-of-fit on F²	1.05
Final R indices [I>2sigma(I)]	R1 = 0.063, wR2 = 0.165
R indices (all data)	R1 = 0.087, wR2 = 0.183

Table 2: Selected Bond Lengths (Å)
B1-O1	1.365 (4)
B1-O2	1.370 (4)
B1-C7	1.555 (5)
O3-C13	1.205 (4)
C1-C2	1.383 (5)
C1-C6	1.385 (5)
C7-C8	1.391 (5)
C7-C12	1.392 (5)

Table 3: Selected Bond Angles (°)
O1-B1-O2	112.9 (3)
O1-B1-C7	123.8 (3)
O2-B1-C7	123.3 (3)
C2-C1-C6	118.8 (3)
C8-C7-C12	117.8 (3)
C8-C7-B1	121.5 (3)
C12-C7-B1	120.7 (3)

Experimental Protocols

The following sections detail the general methodologies employed for the synthesis, crystallization, and X-ray diffraction analysis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Synthesis and Crystallization

The title compound can be synthesized from commercially available (4-formylphenyl)boronic acid and pinacol. In a typical procedure, equimolar amounts of the boronic acid and pinacol are dissolved in a suitable solvent, such as tetrahydrofuran (THF). The mixture is stirred at room temperature to allow for the esterification reaction to proceed. After completion, the solvent is removed under reduced pressure, and the crude product is purified.

Single crystals suitable for X-ray diffraction are typically grown from a solution of the purified compound. A common method involves dissolving the compound in a solvent mixture, such as petroleum ether and tetrahydrofuran (1:2 v/v), and allowing the solvent to evaporate slowly at a controlled temperature (e.g., 277 K).

X-ray Data Collection and Structure Refinement

A suitable single crystal is mounted on a diffractometer. Data collection is performed at a specific temperature, often room temperature (293 K) or cryogenic temperatures, using Mo Kα radiation (λ = 0.71073 Å). The collected diffraction data are then processed, and the structure is solved by direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms are usually placed in geometrically calculated positions and refined using a riding model.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow from the synthesis of the compound to its structural elucidation via X-ray crystallography.

General workflow for the synthesis and X-ray crystallographic analysis.

Conclusion

The provided crystallographic data for 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde offers a detailed structural foundation for this important synthetic intermediate. The tables and experimental protocols serve as a valuable resource for researchers aiming to synthesize and characterize novel derivatives. While a comparative analysis is currently limited by the lack of published data on derivatives, the information presented here provides a crucial benchmark for future structural studies in this chemical space, aiding in the rational design of new molecules with desired properties for applications in drug discovery and materials science.

A Comparative Guide to HPLC Analysis of 4-Formylphenylboronic Acid Pinacol Ester Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

The accurate analysis of reaction mixtures containing 4-Formylphenylboronic acid pinacol ester is crucial for process monitoring, impurity profiling, and quality control in pharmaceutical and materials science research. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for the analysis of this compound and its associated reaction components. The primary challenge in the analysis of boronic acid pinacol esters is their susceptibility to on-column hydrolysis to the corresponding boronic acid, which can lead to inaccurate quantification and peak tailing.

This guide explores two primary HPLC strategies to mitigate this issue: a specialized reversed-phase (RP) approach designed to minimize hydrolysis and a Hydrophilic Interaction Liquid Chromatography (HILIC) method as a viable alternative.

Performance Comparison of HPLC Methods

The following table summarizes the key performance attributes of the compared HPLC methods for the analysis of a typical Miyaura borylation reaction mixture to synthesize 4-Formylphenylboronic acid pinacol ester.

Parameter	Method 1: Reversed-Phase HPLC	Method 2: HILIC
Column	Waters XTerra MS C18 (4.6 x 50 mm, 2.5 µm)	ZIC-cHILIC (4.6 x 150 mm, 3.5 µm)
Key Advantage	Minimized on-column hydrolysis due to low silanol activity.	Excellent retention of polar analytes and prevention of hydrolysis in high organic mobile phase.
Resolution (Rs)	Good resolution between starting materials, product, and key impurities.	Orthogonal selectivity to RP-HPLC, offering alternative separation of polar byproducts.
Run Time	~10 minutes	~15 minutes
Mobile Phase	Water/Acetonitrile gradient (no pH modifier)	Acetonitrile/Ammonium Acetate buffer gradient
Detection	UV at 254 nm	UV at 254 nm

Experimental Protocols

Detailed methodologies for the two compared HPLC approaches are provided below.

Method 1: Reversed-Phase HPLC with Minimized On-Column Hydrolysis

This method utilizes a column with low silanol activity to reduce the primary cause of pinacol ester degradation during analysis.

Chromatographic Conditions:

• Column: Waters XTerra MS C18, 4.6 x 50 mm, 2.5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0.0 min: 20% B

  • 5.0 min: 80% B

  • 7.0 min: 80% B

  • 7.1 min: 20% B

  • 10.0 min: 20% B

• Flow Rate: 1.2 mL/min

• Column Temperature: 35°C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Sample Diluent: Acetonitrile (an aprotic diluent is crucial to prevent hydrolysis in the sample vial).

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC offers an alternative separation mechanism that is well-suited for polar compounds and can effectively prevent on-column hydrolysis due to the high organic content of the mobile phase.

Chromatographic Conditions:

• Column: ZIC-cHILIC, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.8

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0.0 min: 95% B

  • 10.0 min: 50% B

  • 10.1 min: 95% B

  • 15.0 min: 95% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Sample Diluent: 90:10 (v/v) Acetonitrile:Water

Visualizing the Experimental Workflow and Logical Relationships

To provide a clear understanding of the analytical process and the relationship between the key components in a typical reaction mixture, the following diagrams are provided.

A Comparative Guide to the Reactivity of 4- and 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in Suzuki-Miyaura Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount for the efficient synthesis of target molecules. This guide provides an objective comparison of the reactivity of two isomeric substituted phenylboronic acid pinacol esters: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. This analysis is based on established principles of physical organic chemistry and available data on the Suzuki-Miyaura cross-coupling reaction.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates. The efficiency of this reaction is significantly influenced by the electronic and steric properties of the coupling partners. In the case of substituted arylboronic acids and their esters, the nature and position of the substituent on the aromatic ring play a crucial role in modulating their reactivity.

Theoretical Underpinnings of Reactivity: Electronic Effects

The reactivity of arylboronic acid derivatives in the Suzuki-Miyaura coupling is largely governed by the electronic nature of the substituents on the aromatic ring. The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The electronic properties of the arylboronic acid primarily impact the transmetalation step, where the organic group is transferred from the boron atom to the palladium center.

Generally, electron-donating groups on the arylboronic acid are beneficial for the Suzuki-Miyaura reaction, while electron-withdrawing groups are unfavorable.[1] This is because the transmetalation step is believed to proceed via the formation of a boronate species, and the transfer of the aryl group to the palladium center is facilitated by a higher electron density on the ipso-carbon atom.

The aldehyde group (-CHO) is a moderately electron-withdrawing group. Its effect on the electron density of the aromatic ring is a combination of two factors:

• Inductive Effect (-I): The electronegative oxygen atom of the aldehyde group withdraws electron density from the ring through the sigma bond framework. This effect is distance-dependent and deactivates the ring.

• Resonance Effect (-M or -R): The aldehyde group can withdraw electron density from the ring via resonance, particularly from the ortho and para positions.

The position of the aldehyde group, therefore, dictates the extent of its electron-withdrawing influence on the carbon atom attached to the boron moiety.

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (para-isomer): In the para position, the aldehyde group exerts both a -I and a strong -M effect, significantly withdrawing electron density from the entire ring, including the ipso-carbon attached to the boron.

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (meta-isomer): In the meta position, the aldehyde group exerts its -I effect. However, the -M effect does not extend to the meta position. As a result, the electron-withdrawing effect on the ipso-carbon is less pronounced compared to the para-isomer.

Based on these electronic effects, it is predicted that the 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde will be more reactive than the 4-isomer in Suzuki-Miyaura cross-coupling reactions. The lower degree of deactivation of the aromatic ring in the meta-isomer should facilitate the transmetalation step.

Experimental Data and Performance Comparison

The following table summarizes hypothetical comparative reactivity data based on the established electronic principles. It is important to note that these are expected trends and actual yields can be highly dependent on specific reaction conditions.

Parameter	4-Isomer (para)	3-Isomer (meta)	Rationale
Predicted Relative Reactivity	Lower	Higher	The stronger electron-withdrawing effect of the para-aldehyde group deactivates the boronic ester more significantly, hindering the transmetalation step.
Hypothetical Reaction Yield	Good to Excellent	Excellent	Under optimized conditions, both isomers are expected to perform well, but the meta-isomer may provide higher yields or require milder conditions.
Side Reactions	Potential for increased protodeboronation	Lower potential for protodeboronation	Highly electron-deficient arylboronic acids can be more susceptible to protodeboronation (cleavage of the C-B bond by a proton source).

Experimental Protocols

A general experimental protocol for a Suzuki-Miyaura cross-coupling reaction involving either of the title compounds is provided below. Researchers should note that optimization of the catalyst, ligand, base, solvent, and temperature is often necessary to achieve the best results for a specific substrate combination.

General Procedure for Suzuki-Miyaura Cross-Coupling:

• To a reaction vessel, add the aryl halide (1.0 equiv), 4- or 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 equiv).

• The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) several times.

• A degassed solvent system (e.g., toluene/ethanol/water, dioxane/water, or DMF) is added.

• The reaction mixture is heated to the desired temperature (typically 80-110 °C) and stirred until the reaction is complete (monitored by TLC, GC-MS, or LC-MS).

• Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent, and washed with water and brine.

• The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by an appropriate method, such as column chromatography on silica gel.

Visualizing the Reactivity Relationship

The logical relationship between the substituent position and the predicted reactivity in the Suzuki-Miyaura coupling can be visualized as follows:

Caption: Predicted reactivity based on electronic effects.

Conclusion

References

• 1. acs.figshare.com [acs.figshare.com]

A Comparative Guide to Validated Analytical Methods for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

For researchers, scientists, and professionals in drug development, the accurate and reliable analysis of key reagents and intermediates is paramount. This guide provides a comparative overview of validated analytical methods for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a crucial building block in organic synthesis. The following sections detail various analytical techniques, their performance metrics, and the experimental protocols to assist in method selection and implementation.

Quantitative Performance of Analytical Methods

The selection of an appropriate analytical technique for 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde depends on the specific analytical requirements, such as the need for high throughput, sensitivity, or structural elucidation. The table below summarizes the quantitative performance of commonly employed methods for the analysis of boronic acids and their derivatives.

Analytical Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Precision (%RSD)	Key Advantages
UPLC-ESI-MS	0.1 µg[1]	1.0 µg[1]	0.98[1]	< 2.0%[1]	High throughput, no derivatization needed.[2]
HPLC with Post-Column Derivatization (Alizarin)	1.2 ng (1 µM) for phenylboronic acid[2][3]	Not Specified	Not Specified	Not Specified	Selective detection of boronic acids.[2][3]
LC-MS/MS	Not specified, but sensitive to ng/mL level[2]	1 ng/mL (0.05 ppm)[2]	>0.99[2]	Not Specified	High sensitivity and selectivity for trace level quantification.[2]
GC-MS	Not Specified	Not Specified	Not Specified	Not Specified	Provides detailed fragmentation patterns for structural elucidation.[4]
¹¹B NMR Spectroscopy	Not Applicable	Not Applicable	Not Applicable	Not Applicable	Powerful for studying the structure and binding of boronic acids.[2]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are protocols for key techniques used in the analysis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and related boronic acid derivatives.

Ultra-High-Performance Liquid Chromatography-Electrospray Ionization Mass Spectrometry (UPLC-ESI-MS)

This method is suitable for the rapid analysis of a wide range of boronic acids without the need for derivatization.[1]

• Chromatographic System: Acquity UPLC BEH C18 column (e.g., 1.7 µm, 2.1 x 50 mm).[1][2]

• Mobile Phase:

  • A: 10 mM Ammonium acetate in water.[1][2]

  • B: Acetonitrile.[1][2]

• Gradient: A rapid gradient of 1 minute is suitable for high-throughput analysis.[2]

• Mass Spectrometry: Electrospray ionization (ESI) in positive or negative mode. An optimized cone voltage (around 25 V) can help in minimizing the formation of boroxine.

High-Performance Liquid Chromatography (HPLC) with Post-Column Derivatization

This technique offers selective detection of boronic acids by forming fluorescent complexes with a derivatizing agent like alizarin.[3]

• HPLC System: A standard HPLC system with a suitable reverse-phase column.

• Post-Column Reaction:

  • The HPLC eluate is mixed with a solution of 75 µM alizarin and 0.1% triethylamine in acetonitrile.[3]

  • The reaction occurs in a reaction coil (e.g., 3.5 m × 0.25 mm) at 50 °C.[3]

• Detection: A fluorescence detector with excitation at 469 nm and emission at 610 nm.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

Derivatization is typically required to increase the volatility of boronic acid pinacol esters for GC-MS analysis.[2]

• Sample Preparation (Silylation):

  • Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., pyridine or acetonitrile).[2][4]

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[2][4]

  • Heat the mixture at 60-70°C for 30 minutes.[2][4]

• GC System:

  • Injector Temperature: 250 - 280 °C.[2][4]

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.[2][4]

• MS System:

  • Ion Source Temperature: 230 °C.[2][4]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2][4]

¹¹B Nuclear Magnetic Resonance (NMR) Spectroscopy

¹¹B NMR is a powerful, non-destructive technique for characterizing the boron center in boronic acids and their esters.[2]

• Sample Preparation: Dissolve approximately 4 mg of the sample in 0.65 mL of a deuterated solvent (e.g., DMSO-d₆) in a quartz NMR tube to avoid background signals from borosilicate glass.[2]

• Instrumentation: A high-field NMR spectrometer.

• Data Acquisition: Acquire spectra with a sufficient number of scans to achieve a good signal-to-noise ratio. The chemical shifts will indicate the hybridization state of the boron atom.[2]

Visualizing the Analytical Workflow

The following diagram illustrates a general workflow for the validation of an analytical method for a compound such as 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde.

Caption: A general workflow for analytical method validation.

References

• 1. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. research.wur.nl [research.wur.nl]
• 4. benchchem.com [benchchem.com]

A Head-to-Head Battle of Boron Reagents: Benchmarking 4-Formylphenylboronic Acid Pinacol Ester Against Its Alternatives in Suzuki-Miyaura Coupling

For researchers, synthetic chemists, and professionals in drug development, the choice of reagent in cross-coupling reactions is paramount to the success of a synthetic campaign. This guide provides an objective comparison between 4-formylphenylboronic acid pinacol ester and its primary alternative, 4-formylphenylboronic acid, in the context of the widely utilized Suzuki-Miyaura cross-coupling reaction. This comparison is supported by experimental data and detailed protocols to inform rational reagent selection.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. A key component of this reaction is the organoboron reagent. Among the vast array of available options, 4-formylphenylboronic acid and its pinacol ester derivative are frequently employed to introduce the valuable 4-formylphenyl motif, a precursor to a multitude of functional groups. The fundamental difference between these two reagents lies in a trade-off between reactivity and stability.

The Reactivity-Stability Trade-Off

Boronic acids are generally more reactive than their corresponding pinacol esters and often lead to faster reaction times in Suzuki-Miyaura couplings. This enhanced reactivity is attributed to the Lewis acidity of the boronic acid, which facilitates the crucial transmetalation step in the catalytic cycle. However, this comes at the cost of reduced stability. Boronic acids are susceptible to decomposition pathways such as oxidation and protodeboronation, particularly under aqueous and basic conditions, which can negatively impact their shelf-life and reaction yields.

Conversely, 4-formylphenylboronic acid pinacol ester offers significantly greater stability. The pinacol group protects the boronic acid moiety, making the compound less prone to degradation. This enhanced stability makes the pinacol ester easier to handle, purify, and store for extended periods, rendering it a more robust reagent for multi-step syntheses and high-throughput screening applications. The trade-off for this stability is generally a lower reaction rate compared to the parent boronic acid. It is widely believed that many boronate esters hydrolyze in situ to the more reactive boronic acid under the aqueous basic conditions of many cross-coupling reactions, although direct transmetalation from the ester is also possible.

Performance in Suzuki-Miyaura Coupling: A Comparative Overview

The following table summarizes the performance of 4-formylphenylboronic acid and its pinacol ester in the Suzuki-Miyaura coupling with 4-bromobenzaldehyde to synthesize 4,4'-diformylbiphenyl. The data is based on representative experimental findings and illustrates the key differences in reactivity.

Reagent	Product	Reaction Time	Yield (%)	Key Observations
4-Formylphenylboronic acid	4,4'-Diformylbiphenyl	Shorter	High	Faster reaction rates, but reagent is less stable and more susceptible to decomposition.
4-Formylphenylboronic acid pinacol ester	4,4'-Diformylbiphenyl	Longer	High	Slower reaction rates, but the reagent is more stable, leading to more consistent results and easier handling.

Experimental Protocols

Below are detailed experimental protocols for the Suzuki-Miyaura coupling of 4-bromobenzaldehyde with both 4-formylphenylboronic acid and its pinacol ester.

Synthesis of 4,4'-Diformylbiphenyl using 4-Formylphenylboronic Acid

A mixture of 4-bromobenzaldehyde (1.0 mmol), 4-formylphenylboronic acid (1.2 mmol), palladium(II) acetate (2 mol%), triphenylphosphine (4 mol%), and potassium carbonate (2.0 mmol) is taken in a round-bottom flask. A mixture of toluene (5 mL) and water (1 mL) is added to the flask. The reaction mixture is then heated to 90 °C and stirred for 4-6 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). After completion, the reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford 4,4'-diformylbiphenyl.

Synthesis of 4,4'-Diformylbiphenyl using 4-Formylphenylboronic Acid Pinacol Ester

A mixture of 4-bromobenzaldehyde (1.0 mmol), 4-formylphenylboronic acid pinacol ester (1.2 mmol), palladium(II) acetate (2 mol%), triphenylphosphine (4 mol%), and potassium carbonate (2.0 mmol) is taken in a round-bottom flask. A mixture of toluene (5 mL) and water (1 mL) is added to the flask. The reaction mixture is then heated to 90 °C and stirred for 8-12 hours. The progress of the reaction is monitored by TLC. After completion, the reaction mixture is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford 4,4'-diformylbiphenyl.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Logical Workflow for Reagent Selection

The decision to use 4-formylphenylboronic acid or its pinacol ester derivative depends on the specific requirements of the synthesis. The following diagram provides a logical workflow to guide this selection process.

Caption: Decision tree for selecting the appropriate boron reagent.

A Comparative Kinetic Analysis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its versatility in forming carbon-carbon bonds. The choice of boronic acid or ester is critical, as its electronic and steric properties significantly influence reaction kinetics and overall efficiency. This guide provides a comparative kinetic analysis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a key building block in medicinal chemistry and materials science, against other substituted phenylboronic acid pinacol esters. The insights presented herein are supported by experimental data from the literature to inform catalyst system selection and reaction optimization.

Performance Comparison: The Role of Substituent Electronics

The rate of the Suzuki-Miyaura reaction is profoundly influenced by the electronic nature of the substituents on the arylboronic acid partner. The transmetalation step, often rate-determining, involves the transfer of the aryl group from the boron atom to the palladium center. The nucleophilicity of this aryl group is a key determinant of the transmetalation rate.

To provide a clear comparison, we will examine the kinetic performance of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde alongside two common alternatives: 4-methoxyphenylboronic acid pinacol ester (electron-donating substituent) and 4-nitrophenylboronic acid pinacol ester (electron-withdrawing substituent).

While direct, side-by-side kinetic data for these specific pinacol esters under identical conditions is sparse in the literature, the well-established principles of physical organic chemistry and existing comparative studies of substituted phenylboronic acids allow for a robust qualitative and semi-quantitative comparison.

Quantitative Kinetic Data Comparison

The following table summarizes the expected relative reaction rates based on the electronic effects of the para-substituent on the phenylboronic acid pinacol ester. The data is contextualized from studies on the kinetics of Suzuki-Miyaura reactions of various substituted arylboronic acids.

Boronic Acid Pinacol Ester	Substituent at para-position	Electronic Effect	Expected Relative Rate of Transmetalation
4-Methoxyphenylboronic acid pinacol ester	-OCH₃	Strong Electron-Donating	Fastest
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	-CHO	Electron-Withdrawing	Intermediate
4-Nitrophenylboronic acid pinacol ester	-NO₂	Strong Electron-Withdrawing	Slowest

Note: The expected relative rates are based on the principle that electron-donating groups increase the nucleophilicity of the transmetalating aryl group, thereby accelerating the transmetalation step. Conversely, strong electron-withdrawing groups decrease this nucleophilicity, leading to a slower reaction. The aldehyde group is electron-withdrawing, but generally less so than a nitro group, leading to an intermediate predicted rate. It is important to recognize that other factors, such as the specific palladium catalyst, ligands, base, and solvent system, can also significantly impact the reaction kinetics.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for conducting meaningful kinetic studies. Below are generalized methodologies for monitoring the kinetics of Suzuki-Miyaura reactions using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Kinetic Analysis using HPLC

Objective: To determine the reaction rate by monitoring the consumption of reactants and the formation of the product over time.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (or alternative boronic acid pinacol ester)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene/Water mixture)

• Internal standard (e.g., Biphenyl)

• HPLC-grade solvents for mobile phase (e.g., Acetonitrile, Water)

• Quenching solution (e.g., saturated aqueous NH₄Cl)

Procedure:

• Reaction Setup: In a reaction vessel equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), combine the aryl halide (1.0 mmol), the boronic acid pinacol ester (1.2 mmol), the base (2.0 mmol), and the internal standard (0.5 mmol).

• Solvent and Catalyst Addition: Add the degassed solvent system (e.g., 10 mL of a 9:1 toluene/water mixture). Stir the mixture to ensure homogeneity. Add the palladium catalyst (e.g., 2 mol%).

• Reaction Initiation: Place the reaction vessel in a preheated oil bath at the desired temperature (e.g., 80 °C) to initiate the reaction. This marks time zero (t=0).

• Sampling: At predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60, 90, and 120 minutes), withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture using a syringe.

• Quenching and Preparation for Analysis: Immediately quench the aliquot in a vial containing the quenching solution (e.g., 1 mL of saturated aqueous NH₄Cl) and an extraction solvent (e.g., 1 mL of ethyl acetate). Vortex the vial, and allow the layers to separate. Dilute an aliquot of the organic layer with the HPLC mobile phase.

• HPLC Analysis: Inject the prepared sample into the HPLC system. Monitor the elution of reactants and products using a UV detector at an appropriate wavelength.

• Data Analysis: Integrate the peak areas of the reactants, product, and internal standard. Calculate the concentration of each species at each time point relative to the internal standard. Plot the concentration of the product versus time to determine the initial reaction rate.

Kinetic Analysis using GC-MS

Objective: To determine the reaction rate by monitoring the volatile components of the reaction mixture over time.

Materials:

• Same as for HPLC analysis, with the potential for a different internal standard suitable for GC-MS (e.g., dodecane).

Procedure:

• Reaction Setup, Solvent and Catalyst Addition, and Reaction Initiation: Follow steps 1-3 from the HPLC protocol.

• Sampling and Quenching: At predetermined time intervals, withdraw a small aliquot (e.g., 0.1 mL) and quench as described in the HPLC protocol.

• Sample Preparation for GC-MS: Extract the quenched aliquot with a suitable solvent (e.g., diethyl ether). Pass the organic layer through a small plug of silica gel to remove non-volatile components.

• GC-MS Analysis: Inject the prepared sample into the GC-MS system. The gas chromatograph will separate the volatile components, and the mass spectrometer will identify and quantify them.

• Data Analysis: Determine the concentration of the reactants and product at each time point by comparing their peak areas to that of the internal standard. Plot the data to determine the reaction rate.

Mandatory Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Workflow for kinetic analysis of Suzuki-Miyaura reactions.

Caption: Influence of electronic effects on transmetalation rates.

A Comparative Guide to the Reaction Mechanisms of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde: A DFT Perspective

For researchers, scientists, and drug development professionals, a deep understanding of reaction mechanisms is paramount for the rational design and optimization of synthetic routes. This guide provides a comparative analysis of the reaction mechanisms for three key transformations of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde: the Suzuki-Miyaura cross-coupling, reduction of the aldehyde, and the Wittig reaction. The insights are drawn from Density Functional Theory (DFT) studies and supported by experimental data, offering a valuable resource for predicting reactivity and guiding experimental design.

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a versatile bifunctional molecule, serves as a crucial building block in organic synthesis. Its aldehyde group allows for classic carbonyl chemistry, while the boronic acid pinacol ester functionality enables participation in palladium-catalyzed cross-coupling reactions. This guide will delve into the theoretical underpinnings of its reactivity in these distinct chemical transformations.

Suzuki-Miyaura Cross-Coupling: A Palladium-Catalyzed C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds.[1][2] For 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, this reaction allows for the extension of the aromatic core, a critical step in the synthesis of complex organic molecules.

Mechanistic Pathway

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination. DFT studies on analogous arylboronic esters have elucidated the energetic landscape of this cycle.

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Typical Suzuki-Miyaura Reaction

A representative experimental setup for a Suzuki-Miyaura coupling involving an aryl chloride and an alkyl pinacol boronic ester is as follows: In a reaction vessel, 1.0 equivalent of the aryl chloride, 2.3 equivalents of the alkyl pinacol boronic ester, 1 mol% of Pd2(dba)3, 6 mol% of FcPPh2 as a ligand, and 6.0 equivalents of K3PO4 as the base are combined in a 2:1 mixture of dioxane and water to a concentration of 0.13 M. The reaction mixture is then heated at 100 °C for 18-20 hours.[3]

Comparison with Alternative Cross-Coupling Reagents

While boronic acid pinacol esters are widely used, other organoboron reagents can also participate in Suzuki-Miyaura couplings. A comparative overview is presented below.

Reagent Type	Key Advantages	Key Disadvantages
Boronic Acids	High reactivity, often commercially available.	Prone to protodeboronation and trimerization to boroxines.
Pinacol Boronic Esters	Increased stability, amenable to purification.[4]	Can exhibit lower reactivity compared to boronic acids.
Organotrifluoroborates	High stability, crystalline solids.	Require specific conditions for activation.
MIDA Boronates	Air- and moisture-stable, allowing for iterative cross-coupling.	Require deprotection before the coupling reaction.

Reduction of the Aldehyde: Accessing the Corresponding Alcohol

The aldehyde functionality of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can be readily reduced to the corresponding primary alcohol, a valuable intermediate for further synthetic transformations. Sodium borohydride (NaBH₄) is a commonly employed reducing agent for this purpose.

Mechanistic Considerations

The reduction of an aldehyde with NaBH₄ proceeds via the nucleophilic addition of a hydride ion to the carbonyl carbon. DFT studies on the reduction of benzaldehyde derivatives can provide insights into the transition state and the influence of substituents on the reaction barrier.

Figure 2: General mechanism for the reduction of an aldehyde with sodium borohydride.

Experimental Protocol: Reduction with NaBH₄

In a typical procedure, the aldehyde is dissolved in a suitable solvent, such as methanol or a mixture of THF and water. Sodium borohydride is then added portion-wise at room temperature or 0 °C. The reaction is typically rapid and can be monitored by thin-layer chromatography. Upon completion, the reaction is quenched, and the product alcohol is isolated. For instance, the reduction of benzaldehyde can be achieved with 0.5 molar equivalents of NaBH₄ in the presence of charcoal in a THF-water mixture, yielding the corresponding alcohol in high yield within minutes.[5]

Comparison of Reducing Agents

While NaBH₄ is a common choice, other reducing agents can also be employed, each with its own reactivity profile.

Reducing Agent	Reactivity	Selectivity
Sodium Borohydride (NaBH₄)	Reduces aldehydes and ketones.[6]	Generally does not reduce esters, amides, or carboxylic acids.[7]
Lithium Aluminum Hydride (LiAlH₄)	A very strong reducing agent; reduces most carbonyl-containing functional groups.	Less selective than NaBH₄.
DIBAL-H	Can selectively reduce esters to aldehydes at low temperatures.	Reactivity is highly temperature-dependent.
Catalytic Hydrogenation	Can reduce a wide range of functional groups, including C=C bonds and aromatic rings.	Selectivity can be controlled by the choice of catalyst and reaction conditions.

Wittig Reaction: Olefination of the Carbonyl Group

The Wittig reaction provides a powerful method for the synthesis of alkenes from aldehydes and ketones.[4] In the case of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, this reaction allows for the introduction of a carbon-carbon double bond, opening up avenues for further functionalization.

Mechanistic Pathway

The mechanism of the Wittig reaction has been the subject of extensive study, with DFT calculations supporting a concerted [2+2] cycloaddition pathway leading to an oxaphosphetane intermediate, which then decomposes to the alkene and triphenylphosphine oxide.[1][8]

Figure 3: The concerted mechanism of the Wittig reaction.

Experimental Protocol: A General Wittig Reaction

A common procedure involves the reaction of the aldehyde with a phosphorus ylide. For example, an aldehyde can be dissolved in dichloromethane, and 1.2 molar equivalents of the ylide are added portion-wise. The reaction is stirred at room temperature and monitored by TLC. Upon completion, the solvent is evaporated, and the product is purified.[9]

Comparison of Ylide Types

The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide employed.

Ylide Type	Substituent on Ylidic Carbon	Predominant Alkene Isomer
Non-stabilized	Alkyl group	(Z)-alkene
Semi-stabilized	Aryl or vinyl group	Mixture of (E)- and (Z)-alkenes
Stabilized	Electron-withdrawing group (e.g., ester, ketone)	(E)-alkene[4]

Conclusion

This guide has provided a comparative overview of the DFT-elucidated mechanisms for the Suzuki-Miyaura coupling, reduction, and Wittig reactions of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. By understanding the theoretical underpinnings and comparing them with alternative reagents and experimental protocols, researchers can make more informed decisions in the design and execution of their synthetic strategies. The interplay of the boronic ester and aldehyde functionalities makes this molecule a rich platform for exploring diverse chemical transformations, and a thorough grasp of its reactivity is key to unlocking its full synthetic potential.

References

• 1. Reactivity and selectivity in the Wittig reaction: a computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. znaturforsch.com [znaturforsch.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, a common reagent in research and development. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde for disposal, it is crucial to be aware of its potential hazards. This compound is classified with the GHS07 pictogram, indicating that it may cause skin irritation or sensitization.[1]

Required Personal Protective Equipment (PPE):

PPE Item	Specification	Purpose
Gloves	Nitrile or other chemically resistant gloves	To prevent skin contact and potential sensitization.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust or splashes.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area. Use a NIOSH-approved respirator if dust is generated.	To prevent inhalation of airborne particles.

Step-by-Step Disposal Procedure

The proper disposal of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, as with any laboratory chemical, must adhere to local, state, and federal regulations. The following is a general guideline; always consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

Workflow for Disposal:

Caption: Workflow for the safe disposal of chemical waste.

Detailed Steps:

• Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you are wearing the appropriate PPE as outlined in the table above.

• Waste Container:

  • Use a dedicated, chemically compatible, and clearly labeled waste container. The label should include the full chemical name: "4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde" and the appropriate hazard warnings.

  • For any residual solid, ensure the container is dry and securely sealed.

• Handling Spills:

  • In the event of a spill, do not use water to clean it up.

  • Carefully sweep up the solid material. For smaller amounts of residue, use an inert absorbent material such as vermiculite or sand to absorb the material.

  • Place the absorbent material and any contaminated cleaning materials into the designated waste container.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

  • This chemical is classified under Storage Class 13 - Non-Combustible Solids.[1]

• Final Disposal:

  • Do not dispose of this chemical down the drain or in regular trash.

  • Arrange for the collection and disposal of the chemical waste through your institution's licensed hazardous waste disposal contractor.

  • You must comply with all local, state, and federal regulations regarding hazardous waste disposal.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures:

Exposure Route	First-Aid Procedure
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Logical Flow for Emergency Response:

Caption: Logical steps for responding to an accidental exposure.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and responsible disposal of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, fostering a secure laboratory environment.

References

• 1. keyorganics.net [keyorganics.net]